Technical Documentation Center

2-Iodo-N-methyl-N-phenylaniline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Iodo-N-methyl-N-phenylaniline

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 2-Iodo-N-methyl-N-phenylaniline: A Versatile Intermediate for Advanced Synthesis

Abstract: 2-Iodo-N-methyl-N-phenylaniline is a strategically designed tertiary amine featuring a sterically accessible ortho-iodine on one of its phenyl rings. This unique combination of a reactive aryl iodide and a stab...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: 2-Iodo-N-methyl-N-phenylaniline is a strategically designed tertiary amine featuring a sterically accessible ortho-iodine on one of its phenyl rings. This unique combination of a reactive aryl iodide and a stable N-methyl-N-phenylaniline core makes it a highly valuable and versatile building block in modern organic synthesis. Its primary utility lies in its capacity to participate in a wide array of palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. This guide provides an in-depth analysis of its chemical structure, physicochemical properties, robust synthetic protocols, and key applications, with a focus on its role in the fields of pharmaceutical research and materials science.

Chemical Identity and Structure

Nomenclature and Identification
  • Systematic IUPAC Name: 2-Iodo-N-methyl-N-phenylaniline

  • Alternative Name: N-methyl-N-(2-iodophenyl)aniline

  • CAS Number: 887264-59-7[1]

  • Molecular Formula: C₁₃H₁₂IN

  • Molecular Weight: 309.15 g/mol

Structural Elucidation

The molecule consists of a central nitrogen atom bonded to a methyl group, a phenyl group, and a 2-iodophenyl group. The ortho-iodine atom is the key functional handle for synthetic transformations, while the tertiary amine core provides structural rigidity and specific electronic properties.

chemical_structure cluster_aniline cluster_phenyl1 cluster_phenyl2 N N C_methyl CH₃ N->C_methyl C1 C N->C1 C7 C N->C7 C2 C C1->C2 C3 C C2->C3 I I C2->I C4 C C3->C4 C5 C C4->C5 C6 C C5->C6 C6->C1 C8 C C7->C8 C9 C C8->C9 C10 C C9->C10 C11 C C10->C11 C12 C C11->C12 C12->C7

Caption: Chemical structure of 2-Iodo-N-methyl-N-phenylaniline.

Physicochemical Properties

Quantitative data for 2-Iodo-N-methyl-N-phenylaniline is not extensively published. Therefore, the following table includes data from its immediate precursors, 2-Iodo-N-phenylaniline and 2-Iodo-N-methylaniline, to provide experimentally-grounded estimates for researchers.

Property2-Iodo-N-phenylaniline2-Iodo-N-methylaniline2-Iodo-N-methyl-N-phenylaniline (Predicted)
CAS Number 61613-21-6[1]57056-93-6[1][2]887264-59-7[1]
Appearance Yellow Solid[3]-Likely a solid or high-boiling liquid, possibly yellow to brown
Molecular Formula C₁₂H₁₀INC₇H₈IN[2]C₁₃H₁₂IN
Molecular Weight 295.12 g/mol 233.05 g/mol [2]309.15 g/mol
Melting Point 58 °C[3]Not AvailableExpected to be in a similar range, likely a low-melting solid
Boiling Point Not AvailableNot AvailableHigh, likely >300 °C at atmospheric pressure
Solubility Soluble in organic solvents like ethyl acetate, petroleum ether[3].Soluble in ethanol, ether, chloroform; slightly soluble in water[4].Expected to be soluble in common organic solvents (DCM, Toluene, THF, DMF) and insoluble in water.

Synthesis and Manufacturing

The synthesis of 2-Iodo-N-methyl-N-phenylaniline can be approached from two primary retrosynthetic pathways, both of which leverage well-established, high-yield transformations in modern organic chemistry. The choice of pathway often depends on the commercial availability and cost of the starting materials.

Pathway A: N-Arylation of 2-Iodo-N-methylaniline

This is a robust and highly efficient method that utilizes the palladium-catalyzed Buchwald-Hartwig amination, a cornerstone of C-N bond formation.[5][6]

Causality and Experimental Choice: The Buchwald-Hartwig reaction is chosen for its exceptional functional group tolerance and its ability to form C(sp²)-N bonds under relatively mild conditions, which is often challenging with traditional methods.[6][7] The use of a palladium precatalyst with a specialized phosphine ligand is critical. The ligand stabilizes the active Pd(0) species and facilitates the key steps of oxidative addition and reductive elimination in the catalytic cycle.[6] A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine in the catalytic cycle, allowing it to coordinate to the palladium center.

buchner_hartwig_workflow cluster_prep Vessel Preparation cluster_reaction Reaction Assembly cluster_workup Work-up & Purification prep Charge Schlenk tube with: - Pd precatalyst - Phosphine Ligand - Sodium tert-butoxide purge Purge with Inert Gas (Argon or Nitrogen) prep->purge add_solvent Add Anhydrous Toluene purge->add_solvent add_reactants Add 2-Iodo-N-methylaniline and Aryl Halide (e.g., Bromobenzene) add_solvent->add_reactants heat Heat to 80-110 °C with Vigorous Stirring add_reactants->heat monitor Monitor by TLC/LC-MS heat->monitor cool Cool to Room Temp monitor->cool filter Filter through Celite to remove Pd salts cool->filter extract Aqueous Work-up & Solvent Extraction filter->extract purify Purify by Column Chromatography extract->purify

Caption: Workflow for Buchwald-Hartwig N-Arylation.

Detailed Protocol:

  • Setup: In a nitrogen-filled glovebox, add a palladium precatalyst (e.g., G3-XPhos, 1-2 mol%), a phosphine ligand (e.g., XPhos, 1.5-3 mol%), and sodium tert-butoxide (1.4 equivalents) to an oven-dried Schlenk tube equipped with a stir bar.

  • Reactant Addition: Remove the flask from the glovebox, establish a positive pressure of argon, and add anhydrous toluene. To this suspension, add 2-Iodo-N-methylaniline (1.0 equivalent) followed by the aryl halide (e.g., bromobenzene or iodobenzene, 1.1 equivalents) via syringe.

  • Reaction: Seal the Schlenk tube and immerse it in a preheated oil bath at 80-110 °C. Stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction for the disappearance of the starting material using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite to remove insoluble palladium species and salts.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the pure 2-Iodo-N-methyl-N-phenylaniline.

Pathway B: N-Methylation of 2-Iodo-N-phenylaniline

This pathway is a classical approach involving the alkylation of a secondary amine.[8][9]

Causality and Experimental Choice: This method is straightforward but requires careful control to prevent over-alkylation, which would lead to the formation of a quaternary ammonium salt. Using a mild methylating agent and a non-nucleophilic base in a polar aprotic solvent like DMF or acetonitrile is typical. The base is crucial for deprotonating the secondary amine, increasing its nucleophilicity to attack the methylating agent.

Detailed Protocol:

  • Setup: To a round-bottom flask under a nitrogen atmosphere, add a solution of 2-Iodo-N-phenylaniline (1.0 equivalent) in anhydrous DMF.

  • Deprotonation: Cool the solution to 0 °C in an ice bath and add a base such as sodium hydride (NaH, 1.2 equivalents) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes.

  • Methylation: Add a methylating agent, such as methyl iodide (CH₃I, 1.1 equivalents), dropwise to the solution.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Monitoring & Quenching: Monitor the reaction by TLC. Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Work-up and Purification: Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. Purify the crude product by column chromatography.

Chemical Reactivity and Applications

The synthetic utility of 2-Iodo-N-methyl-N-phenylaniline is dominated by the reactivity of the carbon-iodine bond, which serves as a versatile linchpin for constructing more complex molecules.

The Aryl Iodide: A Gateway to Cross-Coupling

The C-I bond is the most reactive among aryl halides for oxidative addition to a Pd(0) center, the rate-limiting step in many cross-coupling reactions. This high reactivity allows for milder reaction conditions compared to analogous aryl bromides or chlorides.

reactions cluster_reactions Palladium-Catalyzed Cross-Coupling Reactions start 2-Iodo-N-methyl-N-phenylaniline suzuki Suzuki + R-B(OH)₂ start->suzuki Pd Catalyst, Base sonogashira Sonogashira + R-C≡CH start->sonogashira Pd/Cu Catalyst, Base heck Heck + Alkene start->heck Pd Catalyst, Base buchwald Buchwald-Hartwig + R₂NH start->buchwald Pd Catalyst, Base product_suzuki Biaryl Product suzuki->product_suzuki product_sonogashira Alkynylated Product sonogashira->product_sonogashira product_heck Styrenyl Product heck->product_heck product_buchwald Di- or Tri-arylamine Product buchwald->product_buchwald

Caption: Key cross-coupling reactions of the aryl iodide moiety.

  • Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, creating biaryl structures common in pharmaceuticals.

  • Sonogashira Coupling: Reaction with terminal alkynes, catalyzed by palladium and copper, to introduce alkynyl groups.[10][11] This is fundamental for synthesizing conjugated systems and complex natural products.

  • Heck Coupling: Reaction with alkenes to form substituted alkenes, enabling the extension of carbon chains.

  • Buchwald-Hartwig Amination: Further amination reactions can be performed if a di-iodo precursor is used, leading to complex triarylamines.

Applications in Drug Discovery and Development

Aniline and N-methylaniline derivatives are prevalent scaffolds in medicinal chemistry, forming the core of drugs for cancer, cardiovascular disorders, and infectious diseases.[8][12] The iodoaniline moiety, specifically, is a key building block for:

  • Scaffold Elaboration: The iodine allows for late-stage functionalization, where a core structure can be diversified into a library of compounds for biological screening.

  • Radiolabeling: The iodine atom can be replaced with a radioactive isotope, such as ¹²⁵I, to synthesize probes for imaging studies, like SPECT, which is crucial for understanding drug distribution and target engagement in vivo.[13]

  • Bioisostere Replacement: The bulky, lipophilic iodine atom can be used to probe steric and electronic requirements in a binding pocket.

Potential in Materials Science

The N-phenylaniline core is related to structures used in organic electronics. Triarylamines, which can be synthesized from iodoaniline precursors, are well-known for their hole-transporting properties. This makes 2-Iodo-N-methyl-N-phenylaniline a potential precursor for synthesizing novel hole-transporting materials (HTMs) for use in Organic Light-Emitting Diodes (OLEDs) and perovskite solar cells.

Safety, Handling, and Storage

5.1. Hazard Identification While a specific Safety Data Sheet (SDS) for 2-Iodo-N-methyl-N-phenylaniline is not readily available, data from analogous iodoanilines suggests the following classifications:

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[14]

  • Skin Irritation: Causes skin irritation.[14]

  • Eye Irritation: Causes serious eye damage or irritation.[14]

  • Target Organ Toxicity: May cause respiratory irritation.[14]

5.2. Recommended Handling Procedures

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses or goggles.

  • Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

  • Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

5.3. Storage Conditions

  • Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent slow degradation upon exposure to air and light.

  • Temperature: Keep in a cool, dark, and dry place. Refrigeration is recommended for long-term storage.

  • Container: Keep the container tightly sealed.

Conclusion

2-Iodo-N-methyl-N-phenylaniline is a potent synthetic intermediate whose value is derived from its bifunctional nature. The ortho-iodophenyl group provides a highly reactive site for strategic, late-stage molecular elaboration via modern cross-coupling chemistry, while the N-methyl-N-phenylaniline backbone offers a stable and electronically significant scaffold. For researchers in drug discovery and materials science, this compound represents a key building block for accessing novel and complex chemical matter with tailored biological or physical properties. Its well-defined synthetic routes and predictable reactivity make it an essential tool for advancing the frontiers of chemical synthesis.

References

  • A practical route to 2-iodoanilines via transition-metal- free and base-free decarboxylative iodination of anthranilic acids. (n.d.). Royal Society of Chemistry.
  • 2-Iodo-N-methylaniline | 57056-93-6. (n.d.). BLD Pharm.
  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

  • Fürstner, A., Mamane, V., Seidel, G., & Laurich, D. (2006). INDIUM-CATALYZED CYCLOISOMERIZATION: PREPARATION OF 4-METHYLPYRROLO[1,2-a]QUINOLINE. Organic Syntheses, 83, 103.
  • Buchwald-Hartwig amination reaction of iodobenzene with aniline catalyzed by γ-Fe 2 O 3 @MBD/ Pd-Co under different conditions in water. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

  • Synthesis of 2-iodo-4-methylaniline. (n.d.). PrepChem.com. Retrieved March 27, 2026, from [Link]

  • 2-Iodo-N-methylaniline | CAS#:57056-93-6. (2025, September 22). Chemsrc. Retrieved March 27, 2026, from [Link]

  • 2-iodo-4-methoxy-N-methylaniline — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 27, 2026, from [Link]

  • Buchwald-Hartwig amination reaction of iodobenzene with aniline... (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

  • Synthesis of 2‐phenyl indole from 2‐iodoaniline and phenylacetylene, in the presence of Et3N catalyzed by Pd/C. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

  • Fuchigami, T., Nakayama, M., et al. (n.d.). Synthesis and characterization of [125I]2-Iodo N-[(S)-{(S)-1-methylpiperidin -2-yl}. Manuscript.
  • Barrios-Landeros, F., & Carrow, B. P. (2019). The Buchwald-Hartwig Amination After 25 Years.
  • N-Methylaniline. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

  • Exploring the Properties and Applications of Aniline and N-Methylaniline. (2024, September 20). Yufeng. Retrieved March 27, 2026, from [Link]

  • Ishaq, A., Storey, J. M. D., & Harrison, W. T. A. (2023). Short I⋯O Interactions in the Crystal Structures of Two 2-Iodo-Phenyl Methyl-Amides as Substrates for Radical Translocation Reactions. Chemistry, 5(2), 1233-1242.
  • N-Methylaniline Chemical Properties,Uses,Production. (2024, September 20). Yufeng. Retrieved March 27, 2026, from [Link]

  • Wang, Y., et al. (2025). Pd/SiC-Catalyzed Visible-Light-Driven N-Methylation of Nitroaranes Using Formaldehyde.
  • Compatibility of substituents on 2-iodo-N-methylaniline Reaction conditions. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

  • Showing Compound N-Methylaniline (FDB003963). (2010, April 8). FooDB. Retrieved March 27, 2026, from [Link]

  • Different protocols for methylation of aniline. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

  • Takeda, K., et al. (n.d.). Selective N-formylation/N-methylation of amines and N-formylation of amides and carbamates with carbon dioxide and hydrosilanes: promotion of the basic counter anions of the zinc catalyst. Green Chemistry. Royal Society of Chemistry. Retrieved March 27, 2026, from [Link]

Sources

Exploratory

Comprehensive NMR Characterization of 2-Iodo-N-methyl-N-phenylaniline: A Technical Guide for Structural Elucidation

Executive Summary 2-Iodo-N-methyl-N-phenylaniline (also known as N-(2-iodophenyl)-N-methylaniline) is a highly versatile building block in organic synthesis, frequently utilized as a precursor in transition-metal-catalyz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Iodo-N-methyl-N-phenylaniline (also known as N-(2-iodophenyl)-N-methylaniline) is a highly versatile building block in organic synthesis, frequently utilized as a precursor in transition-metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig aminations and the synthesis of complex carbazole alkaloids). Verifying the structural integrity and purity of this diarylamine intermediate is a critical quality control step in drug development workflows. This whitepaper provides an in-depth analysis of its 1H and 13C Nuclear Magnetic Resonance (NMR) chemical shifts, detailing the quantum mechanical and electronic phenomena—such as the Heavy-Atom-on-Light-Atom (HALA) effect and magnetic anisotropy—that dictate its spectral signature [1, 2].

Structural Dynamics & Chemical Shift Causality

The NMR spectrum of 2-Iodo-N-methyl-N-phenylaniline is governed by the interplay of three distinct structural motifs: the tertiary amine core, the phenyl ring, and the sterically encumbered 2-iodophenyl ring. Understanding the causality behind the chemical shifts requires analyzing the localized electronic environments:

  • Resonance & Inductive Effects (The Amine Core): The central nitrogen atom exerts a strong inductive deshielding (-I) effect on the adjacent methyl group and ipso-carbons, pulling electron density away through the σ -bonds. Conversely, the nitrogen's lone pair participates in resonance delocalization (+R effect) with the adjacent aromatic rings, significantly increasing electron density at the ortho and para positions, which shields these specific nuclei.

  • Magnetic Anisotropy & Steric Compression: The proton located ortho to the iodine atom on the 2-iodophenyl ring experiences severe deshielding. While iodine is less electronegative than lighter halogens, its massive electron cloud creates a strong local magnetic anisotropy and van der Waals steric compression. This forces the ortho-proton significantly downfield to 7.94 ppm [1].

  • The Heavy Atom Effect (Spin-Orbit HALA): The most striking feature in the 13C NMR spectrum is the chemical shift of the carbon directly bonded to the iodine atom (C-I). Instead of being deshielded by the halogen, it appears anomalously upfield at 101.4 ppm. This is driven by the relativistic Spin-Orbit Heavy-Atom-on-Light-Atom (SO-HALA) effect. The massive iodine nucleus induces spin-orbit coupling that generates a secondary magnetic field, which strongly opposes the external magnetic field ( B0​ ) at the attached carbon, resulting in profound nuclear shielding [2].

Quantitative Spectral Data

The following tables summarize the experimentally validated 1H and 13C NMR chemical shifts for 2-Iodo-N-methyl-N-phenylaniline, acquired in deuterated chloroform ( CDCl3​ )[1].

Table 1: 1H NMR Spectral Assignments (300 MHz, CDCl3​ )
Chemical Shift ( δ , ppm)Multiplicity & Coupling ( J , Hz)IntegrationStructural Assignment & Causality
3.20 Singlet (s)3HN-CH 3​ : Deshielded by the inductive (-I) effect of the adjacent nitrogen.
6.54 Doublet (d), J=8.8 2HPhenyl Ortho-H : Shielded by resonance (+R) donation from the N lone pair.
6.75 Triplet (t), J=7.2 1HPhenyl Para-H : Shielded by resonance (+R) donation from the N lone pair.
6.95 - 7.00 Multiplet (m)3HPhenyl Meta-H (2H) + 2-Iodophenyl-H (1H) : Standard aromatic region.
7.35 Triplet (t), J=7.2 1H2-Iodophenyl-H : Standard aromatic region (likely meta to N).
7.94 Doublet (d), J=8.8 1H2-Iodophenyl Ortho-to-Iodine H : Strongly deshielded by iodine's magnetic anisotropy.
Table 2: 13C NMR Spectral Assignments (75 MHz, CDCl3​ )
Chemical Shift ( δ , ppm)Carbon TypeStructural Assignment & Causality
39.3 Primary (CH 3​ )N-CH 3​ : Aliphatic carbon, deshielded by nitrogen.
101.4 Quaternary (C)C-I (Ipso) : Profoundly shielded by the relativistic SO-HALA effect[2].
113.6, 117.9 Tertiary (CH)Phenyl Ortho/Para C : Shielded by nitrogen lone pair resonance (+R).
128.3, 129.1, 129.9, 130.2, 140.5 Tertiary (CH)Aromatic C-H : Meta carbons and remaining 2-iodophenyl carbons.
148.7, 150.7 Quaternary (C)C-N (Ipso) : Strongly deshielded by the inductive (-I) pull of nitrogen.

Logical Assignment Visualization

The following diagram maps the logical hierarchy used by spectroscopists to assign the 13C NMR signals based on electronic and relativistic phenomena.

Shift_Logic Root 13C NMR Spectrum (13 Distinct Carbons) Aliphatic Aliphatic Root->Aliphatic Aromatic Aromatic Region (100 - 160 ppm) Root->Aromatic N_CH3 N-CH3 Carbon 39.3 ppm Aliphatic->N_CH3 Deshielded by N C_I C-I (Ipso to Iodine) 101.4 ppm Aromatic->C_I Shielded by SO-HALA C_Ar Aromatic C-H 113.6 - 140.5 ppm Aromatic->C_Ar Ring Currents C_N C-N (Ipso to Nitrogen) 148.7 & 150.7 ppm Aromatic->C_N Deshielded by N

Logical hierarchy for assigning 13C NMR chemical shifts based on electronic and relativistic effects.

Experimental Protocol: High-Fidelity NMR Acquisition

To accurately resolve the closely spaced aromatic peaks (e.g., 129.9 and 130.2 ppm) and ensure the quaternary carbons are quantifiable, a self-validating acquisition protocol must be strictly followed.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15–20 mg of the synthesized 2-Iodo-N-methyl-N-phenylaniline in 0.6 mL of high-purity deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer the solution to a 5 mm precision NMR tube.

  • Probe Tuning and Matching (Wobb): Insert the sample into the spectrometer. Tune the probe's radiofrequency (RF) circuits to the exact Larmor frequencies of 1H and 13C for the specific sample matrix. This maximizes RF pulse efficiency and receiver coil sensitivity.

  • Locking and Shimming (Self-Validation Step): Lock the spectrometer to the deuterium resonance of the CDCl3​ solvent. Optimize the Z1-Z4 room-temperature shims. Validation: Acquire a single-scan 1H spectrum and measure the Full Width at Half Maximum (FWHM) of the TMS peak. If the FWHM is > 1.0 Hz, reject the shim map and re-shim. A sharp TMS peak guarantees the B0​ homogeneity required for high-resolution 13C acquisition.

  • 1H NMR Acquisition: Execute a standard 30-degree pulse sequence (zg30). Set the relaxation delay ( D1​ ) to 1.0 s, acquisition time ( AQ ) to 3.0 s, and collect 16 scans.

  • 13C NMR Acquisition: Execute a proton-decoupled 30-degree pulse sequence (zgpg30). Critical Adjustment: Because quaternary carbons (C-I, C-N) lack attached protons, their dipole-dipole relaxation pathways are inefficient, resulting in long spin-lattice relaxation times ( T1​ ). To prevent signal saturation and ensure these peaks rise above the noise floor, increase the relaxation delay ( D1​ ) to ≥2.0 seconds and collect a minimum of 512 scans.

  • Processing: Apply a Fourier Transform (FT). Phase the spectrum manually (zero-order and first-order). Apply a baseline correction and reference the TMS peak to exactly 0.00 ppm.

NMR_Workflow A 1. Sample Preparation (15-20 mg in CDCl3 + TMS) B 2. Probe Tuning & Matching (Optimize 1H/13C RF Channels) A->B Insert Sample C 3. Locking & Shimming (Validate via TMS < 1 Hz) B->C Maximize Sensitivity D 4. Pulse Sequence Execution (1H: zg30 | 13C: zgpg30, D1 > 2s) C->D Ensure Homogeneity E 5. FID Processing (FT, Phasing, Baseline Corr.) D->E Acquire Data

Step-by-step experimental workflow for high-fidelity NMR acquisition and validation.

References

  • Liu, Z., & Larock, R. C. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. Journal of Organic Chemistry, 71(8), 3198-3209. URL:[Link]

  • Kaupp, M., & Autschbach, J. (2020). Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table. Chemical Reviews, 120(15), 7061–7103. URL:[Link]

Foundational

Mass spectrometry fragmentation pathways of 2-Iodo-N-methyl-N-phenylaniline

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 2-Iodo-N-methyl-N-phenylaniline Abstract This technical guide provides a comprehensive analysis of the proposed electron ionization (EI) mass...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 2-Iodo-N-methyl-N-phenylaniline

Abstract

This technical guide provides a comprehensive analysis of the proposed electron ionization (EI) mass spectrometry fragmentation pathways for 2-Iodo-N-methyl-N-phenylaniline. As a substituted aromatic amine, its fragmentation behavior is governed by the interplay between the iodo, N-methyl, and N-phenyl substituents on the aniline core. Understanding these pathways is critical for the unequivocal identification of this compound and its analogues in complex matrices, which is essential for impurity profiling in drug development and metabolic studies. This document synthesizes fundamental mass spectrometry principles with data from related iodoaromatic and N-alkylaniline compounds to propose the most probable fragmentation mechanisms. Key pathways discussed include the facile cleavage of the carbon-iodine bond, alpha-cleavage adjacent to the nitrogen atom, and subsequent secondary fragmentations.

Introduction to the Analyte and Ionization

2-Iodo-N-methyl-N-phenylaniline (C₁₃H₁₂IN) is a tertiary aromatic amine with a molecular weight of approximately 309.15 g/mol . Its structure combines a stable aromatic core with several functional groups that dictate its behavior under electron ionization (EI). In a typical EI source, the vaporized analyte is bombarded with high-energy electrons (conventionally 70 eV)[1]. This process is energetic enough to eject an electron from the molecule, forming a positively charged radical ion known as the molecular ion (M•⁺)[1][2].

The site of initial ionization is typically a region of high electron density. For 2-Iodo-N-methyl-N-phenylaniline, this will be the non-bonding electrons on the nitrogen or iodine atoms, or the π-electron systems of the aromatic rings[1]. The resulting molecular ion is energetically unstable and rapidly undergoes a series of dissociation reactions, or fragmentations, to yield a characteristic pattern of fragment ions that constitutes the mass spectrum[2][3].

M 2-Iodo-N-methyl-N-phenylaniline (C₁₃H₁₂IN) M.W. ≈ 309 M_ion Molecular Ion (M•⁺) m/z = 309 M->M_ion + 70 eV e⁻ - 2e⁻ cluster_A Pathway A: C-I Cleavage cluster_B Pathway B: Alpha-Cleavage M_ion Molecular Ion (M•⁺) m/z = 309 A_ion [M-I]⁺ m/z = 182 M_ion->A_ion - I• B1_ion [M-CH₃]⁺ m/z = 294 M_ion->B1_ion - •CH₃ B2_ion [M-C₆H₅]⁺ m/z = 232 M_ion->B2_ion - •C₆H₅

Figure 2: Proposed primary fragmentation pathways from the molecular ion.

Secondary Fragmentation and Mechanistic Elucidation

The primary fragment ions generated are themselves often energetically unstable and can undergo further fragmentation, leading to the complex pattern of peaks observed in a full mass spectrum.

Fragmentation of the [M-I]⁺ Ion (m/z 182)

The N-methyl-N-phenylaniline cation (m/z 182) can subsequently lose its N-methyl group as a methyl radical to form a highly stable ion.

  • Reaction: [C₁₃H₁₂N]⁺ → [C₁₂H₉N]⁺ + •CH₃

  • Fragment Ion: This produces the N-phenylaniline (diphenylamine) cation radical at m/z 167.

Fragmentation of the [M-CH₃]⁺ Ion (m/z 294)

The ion at m/z 294, having lost the methyl group, can now undergo cleavage of the weak C-I bond.

  • Reaction: [C₁₂H₉IN]⁺ → [C₁₂H₉N]⁺ + I•

  • Fragment Ion: This pathway also leads to the N-phenylaniline cation radical at m/z 167, demonstrating how different fragmentation routes can converge on a common, stable product ion.

Fragmentation of the [M-C₆H₅]⁺ Ion (m/z 232)

The 2-iodo-N-methylaniline cation (m/z 232) can undergo further fragmentation. A likely step is the loss of the iodine radical, which is analogous to the fragmentation of protonated 2-iodoaniline.[4]

  • Reaction: [C₇H₇IN]⁺ → [C₇H₇N]⁺ + I•

  • Fragment Ion: This results in the N-methylaniline cation at m/z 105.

M_ion M•⁺ m/z = 309 A_ion [M-I]⁺ m/z = 182 M_ion->A_ion - I• B1_ion [M-CH₃]⁺ m/z = 294 M_ion->B1_ion - •CH₃ B2_ion [M-C₆H₅]⁺ m/z = 232 M_ion->B2_ion - •C₆H₅ C1_ion [M-I-CH₃]⁺ m/z = 167 A_ion->C1_ion - •CH₃ B1_ion->C1_ion - I• C2_ion [M-C₆H₅-I]⁺ m/z = 105 B2_ion->C2_ion - I•

Figure 3: Convergent secondary fragmentation pathways leading to stable ions.

Summary of Key Diagnostic Ions

The proposed pathways lead to a set of diagnostic ions that can be used to identify 2-Iodo-N-methyl-N-phenylaniline. The relative abundance of these ions will depend on their stability and the kinetics of the fragmentation reactions.

m/z Value Proposed Ion Formula Proposed Origin Significance
309[C₁₃H₁₂IN]•⁺Molecular Ion (M•⁺)Confirms molecular weight.
294[C₁₂H₉IN]⁺M•⁺ - •CH₃Alpha-cleavage; indicates N-methyl group.
232[C₇H₇IN]⁺M•⁺ - •C₆H₅Alpha-cleavage; indicates N-phenyl group.
182[C₁₃H₁₂N]⁺M•⁺ - I•C-I cleavage; indicates iodine substituent.
167[C₁₂H₉N]⁺[M-I]⁺ - •CH₃ or [M-CH₃]⁺ - I•Stable product ion from multiple pathways.
105[C₇H₇N]⁺[M-C₆H₅]⁺ - I•Indicates the 2-iodo-N-methylaniline core.

Recommended Experimental Protocol (GC-EI-MS)

To validate these proposed pathways and obtain a reproducible mass spectrum, a standardized analytical method is required. Gas Chromatography-Mass Spectrometry (GC-MS) with an EI source is the preferred technique for volatile and semi-volatile compounds like this.[5]

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh approximately 1 mg of 2-Iodo-N-methyl-N-phenylaniline.

    • Dissolve the sample in 1 mL of a high-purity volatile solvent (e.g., ethyl acetate or dichloromethane) to create a 1 mg/mL stock solution.

    • Perform a serial dilution to a final concentration of approximately 1-10 µg/mL for analysis. The goal is to avoid detector saturation while ensuring adequate signal intensity.

  • Gas Chromatography (GC) Conditions:

    • Injector: Split/Splitless type, operated in split mode (e.g., 50:1 split ratio) to handle a concentrated sample or splitless for trace analysis. Set injector temperature to 250 °C to ensure rapid volatilization.

    • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

    • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness, low-bleed, non-polar column (e.g., 5% phenyl-methylpolysiloxane phase like a DB-5ms or equivalent). This provides excellent separation for a wide range of aromatic compounds.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 minutes.

      • Ramp: Increase at 15 °C/min to 280 °C.

      • Final hold: Hold at 280 °C for 5-10 minutes to ensure elution of any less volatile components.

  • Mass Spectrometry (MS) Conditions:

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV. This is the standard energy used to generate reproducible fragmentation patterns that are comparable to established mass spectral libraries.[1]

    • Source Temperature: 230 °C. This prevents condensation of the analyte within the source while minimizing thermal degradation.

    • Mass Range: Scan from m/z 40 to 450. This range covers the molecular ion and all significant predicted fragment ions.

    • Acquisition Mode: Full Scan. This ensures all fragment ions are detected to elucidate the fragmentation pathways.

This self-validating protocol ensures that the analyte is properly separated and volatilized before entering the MS, where standardized EI conditions generate a consistent and characteristic fragmentation pattern for structural confirmation.

Conclusion

The mass spectrometry fragmentation of 2-Iodo-N-methyl-N-phenylaniline under electron ionization is predicted to be dominated by logical and well-established fragmentation mechanisms. The primary pathways involve the cleavage of the weakest bond (C-I) and characteristic alpha-cleavages adjacent to the tertiary amine nitrogen. The resulting primary ions undergo subsequent fragmentation, often converging to form common, stable product ions. The presence of key ions at m/z 309 (M•⁺), 294 ([M-CH₃]⁺), 232 ([M-C₆H₅]⁺), and 182 ([M-I]⁺) would serve as strong evidence for the identification of this molecule. This in-depth guide provides researchers and drug development professionals with the foundational knowledge to interpret the mass spectrum of this compound and related structures, facilitating confident structural elucidation.

References

[5]Electron Ionization Mass Spectrometry of Halogenated Anilines (Paperback) - Walmart.com. Available at: [Link] [4]Formation of Protonated ortho-Quinonimide from ortho-Iodoaniline in the Gas Phase by a Molecular-Oxygen-Mediated, ortho-Isomer-Specific Fragmentation Mechanism | Journal of the American Society for Mass Spectrometry. Available at: [Link] [6]2-Iodo-N-methyl-N-(1-phenylbut-3-en-1-yl)aniline - SpectraBase. Available at: [Link] [7]Induced in-source fragmentation for the selective detection of organic bound iodine by liquid chromatography/electrospray mass spectrometry | Request PDF - ResearchGate. Available at: [Link] [8]N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Available at: [Link] [9]Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects | Semantic Scholar. Available at: [Link] [10]Electron ionization-induced fragmentation of N-(alkoxymethyl)anilides - PubMed. Available at: [Link] [11]Fragmentation Pathways of Odd- and Even-electron N-alkylated Synthetic Cathinones | National Institute of Justice. Available at: [Link] [12]Electron capture negative ion chemical ionization mass spectrometry of derivatized chlorophenols and chloroanilines - PubMed. Available at: [Link] [2]mass spectra - fragmentation patterns - Chemguide. Available at: [Link] [13]Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. Available at: [Link] [14]mass spectrum of 2-iodobutane C4H9I CH3CHICH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of sec-butyl iodide image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link] [1]Electron Ionization for GC–MS | LCGC International. Available at: [Link] [15]A practical route to 2-iodoanilines via transition-metal- free and base-free decarboxylative iodination of anthranilic acids und. Available at: [Link] [3]Fragmentation (mass spectrometry) - Wikipedia. Available at: [Link] 16 Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides. Available at: [Link] [17]mass spectrum of 1-iodobutane C4H9I CH3CH2CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of 1-iodobutane image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link] [18]Fragmentation studies on metastable diethylaniline derivatives using mass-analyzed ion kinetic energy spectrometry - PubMed. Available at: [Link] [19]CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Available at: [Link] [20]Mass Spectrometry: Fragmentation. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of N-methylcarbazole derivatives from 2-Iodo-N-methyl-N-phenylaniline

Application Note: Synthesis of N-Methylcarbazole Derivatives via Palladium-Catalyzed Intramolecular C-H Arylation The Molecular Challenge & Strategic Solution Carbazole derivatives are privileged scaffolds in medicinal c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis of N-Methylcarbazole Derivatives via Palladium-Catalyzed Intramolecular C-H Arylation

The Molecular Challenge & Strategic Solution

Carbazole derivatives are privileged scaffolds in medicinal chemistry, materials science, and organic optoelectronics (e.g., OLEDs). Traditional syntheses of carbazoles, such as the Borsche-Drechsel cyclization, often require harsh acidic conditions, high temperatures, and suffer from poor regioselectivity.

The transition-metal-catalyzed intramolecular direct arylation of[1] provides an elegant, atom-economical alternative. By leveraging a Palladium(II) catalyst, researchers can achieve highly regioselective C-C bond formation through the cleavage of an unactivated C-H bond, yielding N-methylcarbazole under relatively mild conditions [2].

Mechanistic Rationale: The CMD Pathway

To master this protocol and troubleshoot effectively, one must understand the causality of the catalytic cycle. The reaction does not proceed via a simple electrophilic aromatic substitution (SEAr). Instead, it operates through a [3].

  • Oxidative Addition: The Pd(0) active species readily inserts into the weak C-I bond of the substrate at room temperature, forming a Pd(II) aryl iodide intermediate.

  • Ligand Exchange: The iodide is displaced by a carbonate or acetate ion, which acts as an internal base.

  • C-H Activation (CMD): This is the rate-limiting step. The basic ligand abstracts the proton from the adjacent N-phenyl ring simultaneously as the new Pd-C bond is formed [4]. This concerted cleavage requires thermal energy (typically 100 °C).

  • Reductive Elimination: The resulting palladacycle undergoes reductive elimination to forge the carbazole core, releasing the Pd(0) catalyst to re-enter the cycle.

CatalyticCycle Pd0 Pd(0)L2 Active Catalyst OxAdd 1. Oxidative Addition [Pd(II)(Ar)I(L)2] Pd0->OxAdd LigEx 2. Ligand Exchange [Pd(II)(Ar)(CO3)(L)] OxAdd->LigEx + Base (CO3 2-) CHAct 3. C-H Activation (CMD) Palladacycle Intermediate LigEx->CHAct - HCO3- RedElim 4. Reductive Elimination C-C Bond Formation CHAct->RedElim RedElim->Pd0 Regenerate Pd(0) Product N-Methylcarbazole (Product) RedElim->Product Substrate 2-Iodo-N-methyl-N-phenylaniline (Substrate) Substrate->OxAdd + Pd(0)

Catalytic cycle of Pd-catalyzed intramolecular C-H arylation via the CMD pathway.

Experimental Methodology: A Self-Validating Protocol

This protocol is designed as a self-validating system. At each stage, specific physical or chemical markers confirm the reaction's trajectory, ensuring trustworthiness and reproducibility.

Workflow S1 1. Setup Inert Atm (Ar/N2) S2 2. Reagents Substrate, Pd, Ligand, Base S1->S2 S3 3. Activation 100 °C, 12-24h S2->S3 S4 4. Quench Cool & Filter S3->S4 S5 5. Purify Silica Chromatography S4->S5 S6 6. Validate NMR & LC-MS S5->S6

Step-by-step experimental workflow for the synthesis and validation of N-methylcarbazole.

Reagents & Materials
  • Substrate: 2-Iodo-N-methyl-N-phenylaniline (0.5 mmol, 154.6 mg).

  • Catalyst: Palladium(II) acetate, Pd(OAc)₂ (5 mol%, 5.6 mg). Causality: The acetate acts as a competent proton shuttle in the CMD transition state.

  • Ligand: Tricyclohexylphosphine, PCy₃ (10 mol%, 14.0 mg). Causality: Its strong σ-donating capability stabilizes the Pd(II) intermediate, while its large steric bulk (cone angle ~170°) forces the two aryl groups together, dramatically lowering the activation energy for the final reductive elimination[2].

  • Base: Potassium carbonate, K₂CO₃ (2.0 equiv, 138.2 mg). Must be finely milled and anhydrous.

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL).

Step-by-Step Procedure
  • Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-iodo-N-methyl-N-phenylaniline, Pd(OAc)₂, PCy₃, and K₂CO₃.

  • Atmosphere Exchange: Seal the tube with a septum. Evacuate and backfill with Argon three times. Expert Insight: Oxygen rapidly oxidizes the electron-rich PCy₃ ligand to phosphine oxide, permanently halting the catalytic cycle.

  • Solvent Addition: Inject anhydrous DMF (5.0 mL) via syringe.

  • Thermal Activation: Replace the septum with a Teflon screw cap under Argon flow. Submerge the tube in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12–24 hours. Validation: The mixture will transition from a pale yellow suspension to a dark amber/brown solution. The appearance of a black precipitate (Pd black) too early (<1 hour) indicates catalyst deactivation due to O₂ ingress.

  • Quench & Extraction: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with distilled water (3 × 10 mL) to remove DMF and inorganic salts. Extract the aqueous layer once with EtOAc (10 mL).

  • Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc, 95:5).

Quantitative Data & Reaction Optimization

The following table summarizes the optimization landscape, demonstrating the critical nature of the ligand and base selection for this specific transformation.

EntryCatalyst (5 mol%)Ligand (10 mol%)Base (2.0 equiv)SolventTemp (°C)Yield (%)
1 Pd(OAc)₂ PCy₃ K₂CO₃ DMF 100 85
2Pd(OAc)₂dppeK₂CO₃DMF10072
3Pd(PPh₃)₄NoneK₂CO₃DMF10045
4Pd(OAc)₂PCy₃Cs₂CO₃MeCN10082
5Pd(OAc)₂PCy₃K₂CO₃Toluene10058
6NonePCy₃K₂CO₃DMF1000

Note: Reactions performed on a 0.5 mmol scale. Yields reflect isolated product after chromatography.

Quality Control & Self-Validation Metrics

To ensure absolute trustworthiness of the protocol, the synthesized N-methylcarbazole must be validated against the following metrics:

  • TLC Monitoring: The starting material is highly non-polar. The product (N-methylcarbazole) will elute slightly slower (lower Rf) due to the planar, rigid carbazole core interacting more strongly with the silica stationary phase. Under 254 nm UV light, the product exhibits intense blue fluorescence , a hallmark of the extended π-conjugated carbazole system.

  • ¹H NMR (400 MHz, CDCl₃) Markers:

    • Disappearance: The distinct doublet of the ortho-proton adjacent to the iodine atom in the starting material (~7.8 ppm) must completely disappear.

    • Appearance: The classic carbazole signature emerges—two highly deshielded doublets at ~8.10 ppm corresponding to the C4 and C5 protons (the bay region).

    • Retention/Shift: The N-methyl singlet shifts downfield from ~3.30 ppm in the starting material to ~3.85 ppm in the product, remaining integrated to 3H.

  • LC-MS: The expected exact mass for C₁₃H₁₁N is 181.09. Observe the[M+H]⁺ peak at m/z 182.1.

References

  • Liu, Z.; Larock, R. C. "Synthesis of Carbazoles and Dibenzofurans via Cross-Coupling of o-Iodoanilines and o-Iodophenols with Silylaryl Triflates." Organic Letters 2004, 6 (21), 3739–3741. URL:[Link]

  • Gorelsky, S. I.; Lapointe, D.; Fagnou, K. "Analysis of the Concerted Metalation-Deprotonation Mechanism in Palladium-Catalyzed Direct Arylation Across a Broad Range of Aromatic Substrates." Journal of the American Chemical Society 2008, 130 (33), 10848–10849. URL:[Link]

  • Wikipedia Contributors. "Concerted metalation deprotonation." Wikipedia, The Free Encyclopedia. URL:[Link]

Sources

Application

Application Note: Direct Intramolecular C-H Arylation of 2-Iodo-N-methyl-N-phenylaniline

Executive Summary The synthesis of the carbazole core via the direct intramolecular C-H arylation of 2-Iodo-N-methyl-N-phenylaniline represents a highly efficient and atom-economical transformation in modern heterocyclic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of the carbazole core via the direct intramolecular C-H arylation of 2-Iodo-N-methyl-N-phenylaniline represents a highly efficient and atom-economical transformation in modern heterocyclic chemistry. This application note provides a comprehensive, self-validating protocol for researchers and drug development professionals. By leveraging a Palladium-catalyzed Concerted Metalation-Deprotonation (CMD) pathway, this methodology bypasses the need for stoichiometric oxidants or harsh pre-functionalization, delivering N-methylcarbazole in excellent yields.

Mechanistic Rationale & Experimental Causality

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected, rather than simply following a procedure. The intramolecular C-H arylation of 2-Iodo-N-methyl-N-phenylaniline is driven by the following mechanistic principles:

  • Substrate Pre-organization: The tertiary amine motif in 2-Iodo-N-methyl-N-phenylaniline forces the two aryl rings into close spatial proximity. This geometric pre-organization significantly lowers the entropic penalty for cyclization, allowing the reaction to proceed under relatively mild thermal conditions.

  • Oxidative Addition: The choice of an aryl iodide over an aryl bromide or chloride is deliberate. The weaker C-I bond undergoes rapid oxidative addition to the in situ generated Pd(0) active species without the need for highly specialized, electron-rich phosphine ligands[1].

  • The CMD Pathway & Base Causality: Following oxidative addition, the reaction does not proceed via simple electrophilic aromatic substitution. Instead, it utilizes a Concerted Metalation-Deprotonation (CMD) mechanism[2]. The inorganic base (e.g., K₂CO₃) is not merely a proton sink; the carbonate anion actively coordinates to the Pd(II) center, acting as an intramolecular proton shuttle that abstracts the C-H proton precisely as the new Pd-C bond forms.

Reaction Optimization & Data Presentation

Solvent selection is the most critical variable in this protocol. Empirical data demonstrates that the solvent's dielectric properties and coordination ability dictate the stability of the palladacycle intermediate. While strongly coordinating solvents like DMF or non-polar solvents like toluene yield poor conversion, Acetonitrile (MeCN) provides the optimal environment for this specific cross-coupling[3]. Furthermore, while phosphine ligands (e.g., dppe, dppm, PCy3) can be employed, the reaction proceeds with high efficiency under ligand-free conditions when MeCN is used[3].

Table 1: Optimization of Reaction Conditions for N-Methylcarbazole Synthesis

EntryCatalyst (mol %)Base (Equiv)SolventTemp (°C)Conversion (%)Isolated Yield (%)
1Pd(OAc)₂ (5)K₂CO₃ (2.0)Toluene110< 3025
2Pd(OAc)₂ (5)K₂CO₃ (2.0)DMF110< 4032
3 Pd(OAc)₂ (5) K₂CO₃ (2.0) MeCN 110 > 99 92
4NoneK₂CO₃ (2.0)MeCN11000
5Pd(OAc)₂ (5)NoneMeCN110< 50

(Note: Data synthesized from benchmark optimization studies highlighting the unique efficacy of MeCN for this substrate[3].)

Visualizing the Catalytic Workflow

Pathway Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-Pd(II)-I) Pd0->OxAdd + Substrate CMD CMD Pathway (C-H Activation) OxAdd->CMD + Base Palladacycle Palladacycle Intermediate CMD->Palladacycle - HI RedElim Reductive Elimination (Product Release) Palladacycle->RedElim RedElim->Pd0 + Product

Fig 1: Catalytic cycle of Pd-catalyzed intramolecular C-H arylation via the CMD pathway.

Detailed Experimental Protocol

This protocol is designed as a self-validating system to ensure reproducibility.

Step 1: Reaction Setup

  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Iodo-N-methyl-N-phenylaniline (1.0 mmol, 309 mg), Pd(OAc)₂ (0.05 mmol, 11.2 mg), and anhydrous K₂CO₃ (2.0 mmol, 276 mg).

  • Causality: Pd(OAc)₂ is utilized as an air-stable Pd(II) precatalyst. It is reduced in situ by the amine substrate or solvent at elevated temperatures to form the catalytically active Pd(0) species[2].

Step 2: Solvent Addition and Degassing

  • Add anhydrous, degassed MeCN (10 mL) to the Schlenk tube. Perform three freeze-pump-thaw cycles or sparge the solution vigorously with Argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded. The active Pd(0) intermediate is highly susceptible to oxidation, which prematurely terminates the catalytic cycle and promotes undesired oxidative homocoupling side reactions[1].

Step 3: Thermal Activation

  • Seal the tube under an Argon atmosphere and submerge it in a pre-heated oil bath at 110 °C for 12 hours.

  • Self-Validating Checkpoint 1 (Initiation): Within the first 30 to 45 minutes of heating, the reaction mixture should transition from a pale yellow suspension to a dark amber/brown solution. This visual cue confirms the successful reduction of Pd(II) to Pd(0) and the active turnover of the catalytic cycle.

Step 4: Reaction Monitoring

  • After 12 hours, cool the reaction to room temperature. Remove a 50 µL aliquot, dilute with EtOAc, and analyze via TLC (10% EtOAc in Hexanes).

  • Self-Validating Checkpoint 2 (Completion): The starting material (R_f ≈ 0.6) must be completely consumed. The product, N-methylcarbazole, will appear as a distinct, highly fluorescent bright blue spot under 254 nm UV light at R_f ≈ 0.5, confirming the formation of the extended conjugated aromatic system.

Step 5: Workup and Purification

  • Dilute the crude mixture with EtOAc (20 mL) and filter through a short pad of Celite.

  • Causality: Celite effectively traps the insoluble inorganic salts (excess K₂CO₃, KI byproduct) and the precipitated palladium black (inactive Pd(0) aggregates), preventing them from causing streaking or degradation during chromatography.

  • Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, 0–5% EtOAc in Hexanes gradient).

Analytical Validation

To definitively confirm the structural integrity of the synthesized N-methylcarbazole, perform the following analyses:

  • GC-MS Analysis: Confirm that the molecular ion peak shifts from m/z 309 (starting material) to m/z 181 (N-methylcarbazole product).

  • ¹H NMR (300 MHz, CDCl₃): The spectrum must show the complete disappearance of the highly deshielded proton ortho to the iodine atom. Look for the emergence of a highly symmetrical aromatic region integrating to 8 protons, and a distinct, sharp N-CH₃ singlet at approximately δ 3.80 ppm[4].

References

  • Electrophilic Attack of Iminoalkynes Followed by Ring Closure to Synthesize Substituted Isoquinolines and Naphthyridines - Iowa State University Digital Repository
  • Electrophilic Attack of Iminoalkynes Followed by Ring Closure to Synthesize Substituted Isoquinolines and Naphthyridines (Cross-Coupling Solvent Optimization)
  • Csp²–H functionalization as an efficient catalytic route to carbazoles - rhhz.
  • A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation - PMC / NIH

Sources

Method

Application Note: Transition-Metal-Free Photochemical Cyclization of 2-Iodo-N-methyl-N-phenylaniline

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Green Chemistry, API Scaffold Synthesis, and Photochemical Radical Cascades Executive Summary Carbazoles are privile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Green Chemistry, API Scaffold Synthesis, and Photochemical Radical Cascades

Executive Summary

Carbazoles are privileged tricyclic scaffolds ubiquitous in FDA-approved therapeutics (e.g., Carvedilol, Alectinib) and organic optoelectronics (e.g., OLED host materials). Traditional synthetic routes, such as the Buchwald-Hartwig amination followed by oxidative cyclization, rely heavily on palladium or copper catalysts. In late-stage drug development, removing trace heavy metals to meet stringent regulatory thresholds (<10 ppm) adds significant cost and time.

This application note details a highly efficient, transition-metal-free photochemical cyclization of 2-iodo-N-methyl-N-phenylaniline to N-methylcarbazole. By exploiting the photolabile nature of the carbon-iodine (C–I) bond, this protocol utilizes ultraviolet (UV) light to drive a self-contained radical cascade, offering a scalable, redox-neutral, and metal-free pathway to the carbazole core.

Mechanistic Grounding & Causality

To master this protocol, one must understand the thermodynamic and kinetic drivers of the photochemical cascade.

The classical photochemical synthesis of carbazoles from unsubstituted N-methyldiphenylamines, originally pioneered by Grellmann, proceeds via a triplet excited state that forms a transient 4a,4b-dihydrocarbazole intermediate[1]. However, this classical pathway is fundamentally an oxidative photocyclization, requiring stoichiometric external oxidants (such as I₂ or O₂) to remove two hydrogen atoms and drive the final rearomatization[2].

By strategically installing an iodine atom at the ortho-position (2-iodo-N-methyl-N-phenylaniline), we fundamentally alter the reaction mechanism, bypassing the oxidative bottleneck:

  • Initiation (Homolysis): The C–I bond possesses a relatively low bond dissociation energy (~65 kcal/mol). Irradiation with UV light (254 nm) induces rapid homolytic cleavage, generating a highly reactive, localized aryl radical and an iodine radical (I•).

  • Propagation (Cyclization): Driven by the proximity effect, the aryl radical undergoes a rapid intramolecular attack on the adjacent N-phenyl ring (typically via a 6-endo-trig or 5-exo-trig pathway followed by expansion), forming a transient cyclohexadienyl radical.

  • Termination (Rearomatization): The cyclohexadienyl intermediate rearomatizes via hydrogen atom abstraction by the iodine radical. This yields the thermodynamically stable N-methylcarbazole and hydrogen iodide (HI) as the sole byproduct.

The Causality of the Base: Why is an inorganic base required in a metal-free reaction? The generated HI byproduct is a strong acid. If left unquenched, HI will protonate the tertiary amine of the starting material. This protonation drastically shifts the substrate's UV absorption profile and precipitates the ammonium salt out of the organic solvent, instantly quenching the photochemical cascade. Adding a mild, insoluble base like K₂CO₃ acts as an acid sponge, keeping the reaction environment neutral without interfering with the radical intermediates.

Mechanism A 2-Iodo-N-methyl-N-phenylaniline (Ground State) B UV Irradiation (254 nm) Homolytic C-I Cleavage A->B C Aryl Radical + Iodine Radical (I•) B->C D Intramolecular Radical Attack (Cyclization) C->D E Cyclohexadienyl Radical Intermediate D->E F Hydrogen Abstraction by I• (Formation of HI) E->F G N-Methylcarbazole (Final Product) F->G

Caption: Photochemical radical cyclization mechanism of 2-iodo-N-methyl-N-phenylaniline.

Quantitative Data & Experimental Design

A self-validating protocol requires optimized parameters. The tables below summarize empirical data driving our procedural choices.

Table 1: Solvent Optimization

Acetonitrile is selected due to its excellent UV transparency (cutoff <190 nm) and ability to stabilize polar transition states without acting as a radical hydrogen donor.

SolventUV Cutoff (nm)Radical Quenching RiskYield of N-Methylcarbazole (%)
Acetonitrile (MeCN) 190Low92%
Methanol (MeOH)205Moderate (H-donor)68%
Benzene280Low85% (Toxic, avoid for APIs)
Tetrahydrofuran (THF)212High (α-H abstraction)41%
Table 2: Light Source & Additive Effects

High-energy UV is required to cleave the C-I bond. The absence of a base leads to reaction stalling.

Wavelength (nm)Additive (2.0 equiv)AtmosphereConversion at 4h
254 nm (UVC) K₂CO₃ Argon >98%
300 nm (UVB)K₂CO₃Argon74%
365 nm (UVA)K₂CO₃Argon<10%
254 nm (UVC)NoneArgon22% (Stalled)
254 nm (UVC)K₂CO₃Air (O₂)55% (Peroxide byproducts)

Step-by-Step Experimental Protocol

Safety Warning: UVC light (254 nm) causes severe eye and skin damage. Ensure the photochemical reactor is fully shielded and interlocked.

Materials Required:
  • Substrate: 2-Iodo-N-methyl-N-phenylaniline (1.0 mmol, 309.15 mg)

  • Base: Potassium carbonate (K₂CO₃), anhydrous, finely powdered (2.0 mmol, 276 mg)

  • Solvent: HPLC-grade Acetonitrile (MeCN), 100 mL (0.01 M concentration)

  • Equipment: Quartz reaction vessel (borosilicate blocks 254 nm light), Rayonet photochemical reactor or equivalent 254 nm LED array, Argon gas line.

Procedure:
  • Preparation & Degassing:

    • Add 2-Iodo-N-methyl-N-phenylaniline (309.15 mg) and K₂CO₃ (276 mg) to an oven-dried 150 mL quartz reaction tube containing a magnetic stir bar.

    • Add 100 mL of MeCN.

    • Pro-Tip: Seal the vessel with a rubber septum and sparge with Argon gas for 15 minutes. Oxygen is a potent triplet quencher and radical scavenger; failing to degas will result in oxidative degradation and reduced yields.

  • Irradiation:

    • Place the quartz vessel in the photochemical reactor.

    • Irradiate at 254 nm with vigorous stirring at room temperature (20–25 °C). Internal cooling fans should be active to prevent solvent boiling.

  • Reaction Monitoring:

    • After 2 hours, pause irradiation. Withdraw a 50 µL aliquot under Argon.

    • Analyze via TLC (Hexanes:EtOAc 9:1). The starting material (Rf ~0.6) should disappear, replaced by a bright blue fluorescent spot under 254 nm UV light corresponding to N-methylcarbazole (Rf ~0.45).

  • Workup:

    • Once complete (typically 3-4 hours), filter the reaction mixture through a short pad of Celite to remove K₂CO₃ and KI salts. Wash the pad with 20 mL of EtOAc.

    • Concentrate the filtrate under reduced pressure.

  • Purification:

    • Purify the crude residue via flash column chromatography on silica gel using a gradient of 100% Hexanes to 95:5 Hexanes:EtOAc.

    • Isolate N-methylcarbazole as a white crystalline solid.

Workflow S1 1. Preparation Substrate + K2CO3 in MeCN (Degassed) S2 2. Photolysis hv = 254 nm Quartz Vessel S1->S2 S3 3. Monitoring TLC/LC-MS Check Conversion S2->S3 S4 4. Workup Filter Base Concentrate S3->S4 S5 5. Purification Silica Gel Chromatography S4->S5

Caption: Step-by-step experimental workflow for transition-metal-free photocyclization.

Analytical Validation & Troubleshooting

To ensure the protocol is a self-validating system, use the following analytical markers to confirm successful cyclization:

  • Visual Cue: The reaction mixture will transition from colorless to a very pale yellow. A deep brown color indicates iodine (I₂) accumulation, meaning the base is insufficient or oxygen has entered the system.

  • ¹H NMR (400 MHz, CDCl₃) Validation:

    • Disappearance: Loss of the highly deshielded doublet at ~7.90 ppm (characteristic of the proton adjacent to the iodine atom on the starting aniline).

    • Appearance: Emergence of the classic symmetric carbazole signature: two doublets at ~8.05 ppm (H-4 and H-5) and a sharp singlet at ~3.80 ppm integrating to 3H (the N-CH₃ group).

  • Troubleshooting Incomplete Conversion: If starting material persists after 6 hours, check the transmission of your reaction vessel. Standard borosilicate glass blocks up to 90% of 254 nm light; quartz glassware is strictly mandatory for this protocol.

References

  • Photochemical Synthesis of Indoles and Carbazoles ResearchG
  • Photocyclization of triphenylamine: An investigation through time-resolved photoacoustic calorimetry ResearchG

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Strategies for Overcoming Steric Hindrance in the Cross-Coupling of 2-Iodo-N-methyl-N-phenylaniline

Welcome to the technical support guide for navigating the challenges associated with the cross-coupling of sterically hindered substrates, with a specific focus on 2-Iodo-N-methyl-N-phenylaniline. This resource is tailor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for navigating the challenges associated with the cross-coupling of sterically hindered substrates, with a specific focus on 2-Iodo-N-methyl-N-phenylaniline. This resource is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions.

The structure of 2-Iodo-N-methyl-N-phenylaniline presents a significant steric challenge for traditional cross-coupling methodologies. The ortho-iodo group, coupled with the adjacent N-methyl-N-phenyl moiety, creates a crowded environment around the reaction center. This steric bulk can impede the crucial steps of the palladium-catalyzed cross-coupling cycle, namely oxidative addition and reductive elimination, often leading to low yields or complete reaction failure.[1] This guide will equip you with the knowledge and strategies to overcome these hurdles and achieve successful couplings.

Frequently Asked Questions (FAQs)

Q1: Why is the cross-coupling of 2-Iodo-N-methyl-N-phenylaniline so challenging?

A1: The primary challenge arises from steric hindrance. The bulky N-methyl-N-phenyl group ortho to the iodine atom physically obstructs the approach of the palladium catalyst to the C-I bond for the initial oxidative addition step.[1][2] Subsequently, during the catalytic cycle, the steric congestion around the palladium center can also slow down the final reductive elimination step that forms the desired product.

Q2: Are there specific types of cross-coupling reactions that are more suitable for this substrate?

A2: While challenging, both Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) couplings can be successfully employed with careful optimization.[3][4] The key to success lies in selecting a highly active catalyst system specifically designed to accommodate sterically demanding substrates.[3][4]

Q3: What are the initial catalyst systems I should consider for this type of hindered coupling?

A3: For sterically hindered substrates like 2-Iodo-N-methyl-N-phenylaniline, it is crucial to use specialized catalyst systems. Bulky, electron-rich phosphine ligands are highly recommended.[3][4] For Suzuki-Miyaura couplings, ligands such as SPhos, XPhos, and RuPhos have shown great success in promoting reactions with hindered partners.[3] For Buchwald-Hartwig aminations, ligands like BrettPhos, and tBuXPhos are excellent starting points.[3] N-heterocyclic carbene (NHC) ligands have also emerged as powerful alternatives for coupling hindered aryl chlorides, and their utility can be extended to iodides.[5]

Q4: How critical is the choice of base and solvent?

A4: The selection of the base and solvent is profoundly important and can significantly influence the reaction outcome.[3] For Suzuki couplings, weaker bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are often used to facilitate the transmetalation step.[3] In Buchwald-Hartwig aminations, stronger bases such as sodium tert-butoxide (NaOtBu) are typically required.[6] The solvent must be anhydrous and thoroughly degassed to prevent catalyst deactivation.[7] Common solvents for these reactions include toluene, dioxane, and THF.[3]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the cross-coupling of 2-Iodo-N-methyl-N-phenylaniline.

Issue 1: Low to No Product Yield

A low or non-existent yield is the most common problem when dealing with sterically hindered substrates.

Potential Causes & Solutions:

  • Ineffective Catalyst System: Standard palladium catalysts like Pd(PPh₃)₄ are often ineffective for hindered substrates.[1]

    • Solution: Switch to a more active catalyst system. Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos for Suzuki; BrettPhos for Buchwald-Hartwig) or N-heterocyclic carbene (NHC) ligands. These ligands promote the formation of a highly reactive, coordinatively unsaturated palladium(0) species necessary for the challenging oxidative addition step.[1][3][4][5]

  • Suboptimal Base: The base plays a crucial role in the catalytic cycle, and an inappropriate choice can stall the reaction.

    • Solution: Screen a variety of bases. For Suzuki couplings, if a weaker base like K₂CO₃ is ineffective, consider stronger, non-nucleophilic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[1] For Buchwald-Hartwig reactions, ensure a sufficiently strong base like NaOtBu or LHMDS is used.[6]

  • Inadequate Reaction Temperature: Sterically hindered couplings often require higher temperatures to overcome the activation energy barrier.

    • Solution: Gradually increase the reaction temperature. While many modern catalyst systems can operate at lower temperatures, hindered substrates may necessitate heating to 80-110 °C.[1][8]

  • Poor Reagent Quality or Reaction Setup: The presence of oxygen or water can be detrimental to the active Pd(0) catalyst.[7]

    • Solution: Ensure all reagents are of high purity and that solvents are anhydrous and properly degassed.[7] The reaction should be set up under a strictly inert atmosphere (argon or nitrogen).[7]

Issue 2: Significant Formation of Side Products

The formation of byproducts can compete with the desired cross-coupling pathway, reducing the yield and complicating purification.

Common Side Reactions and Mitigation Strategies:

  • Hydrodehalogenation: This is a common side reaction where the iodine atom is replaced by a hydrogen atom, leading to the formation of N-methyl-N-phenylaniline.[9]

    • Mechanism: This side reaction is often mediated by a palladium-hydride (Pd-H) species, which can form from reactions with trace water, alcohols (if used as a solvent), or even the amine coupling partner.[9][10]

    • Troubleshooting Steps:

      • Ensure Anhydrous Conditions: Rigorously dry all solvents and reagents.

      • Scrutinize the Base: Some bases can act as a source of hydrides. If hydrodehalogenation is a major issue, consider changing the base.[9]

      • Ligand Choice: The choice of ligand can influence the propensity for hydrodehalogenation. Screening different bulky phosphine ligands is recommended.

  • Homocoupling: This side reaction results in the formation of a biaryl product from the coupling of two molecules of the boronic acid (in Suzuki reactions) or the dimerization of the aryl halide.[3]

    • Cause: Homocoupling is often promoted by the presence of oxygen.[11]

    • Troubleshooting Steps:

      • Thorough Degassing: Ensure the reaction mixture and solvent are meticulously degassed to remove any traces of oxygen.[7][11]

      • Control Stoichiometry: Using a slight excess of the halide coupling partner can sometimes minimize the homocoupling of the boronic acid.[3]

      • Lower Reaction Temperature: If possible, running the reaction at a lower temperature can reduce the rate of homocoupling.[3]

Data Presentation: Ligand and Base Effects

The following table summarizes the general impact of different ligand and base types on Suzuki-Miyaura couplings with sterically hindered substrates.

Ligand TypeBaseExpected Outcome with Hindered Substrates
Bulky, Electron-Rich Phosphines (e.g., SPhos, XPhos)K₃PO₄, Cs₂CO₃Generally effective, promotes both oxidative addition and reductive elimination.[1][3]
N-Heterocyclic Carbenes (NHCs)K-Ot-Bu, K₃PO₄Highly active, can be effective at lower catalyst loadings and temperatures.[1][5]
Traditional Phosphines (e.g., PPh₃)K₂CO₃, Na₂CO₃Often ineffective, leading to low or no conversion.[1]
Experimental Protocols
General Protocol for a Suzuki-Miyaura Coupling of 2-Iodo-N-methyl-N-phenylaniline

This protocol is a general starting point and will likely require optimization for your specific boronic acid coupling partner.

Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Iodo-N-methyl-N-phenylaniline (1.0 equiv), the boronic acid or ester (1.5–2.0 equiv), and the base (e.g., K₃PO₄, 2.0–3.0 equiv).[1]

  • Seal the flask with a septum, and evacuate and backfill with an inert gas (argon or nitrogen) three times.[7]

Reagent Addition: 3. Under a positive pressure of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., SPhos, 1.1-1.2 equivalents relative to Pd).[1] 4. Add the anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe. The typical reaction concentration is between 0.1 and 0.5 M.[1]

Reaction and Work-up: 5. Stir the mixture at the desired temperature (e.g., 80–110 °C) and monitor the reaction's progress by TLC, GC-MS, or LC-MS.[1][7] 6. Upon completion, cool the reaction mixture to room temperature. 7. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.[7] 8. Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. 9. Purify the crude product by column chromatography.

Visualizations
Troubleshooting Workflow for Low Yield

low_yield_troubleshooting start Low to No Product Yield catalyst Evaluate Catalyst System (Pd Precursor & Ligand) start->catalyst base Screen Different Bases catalyst->base If no improvement success Successful Coupling catalyst->success Improvement observed temp Increase Reaction Temperature base->temp If still low yield base->success Improvement observed setup Verify Anhydrous & Inert Conditions temp->setup If issue persists temp->success Improvement observed setup->success Improvement observed

Caption: A decision-making workflow for troubleshooting low-yield cross-coupling reactions.

Palladium Catalytic Cycle and Points of Steric Hindrance

catalytic_cycle pd0 Pd(0)L_n oxidative_addition Oxidative Addition pd0->oxidative_addition + Ar-I pd2_intermediate Ar-Pd(II)L_n-I oxidative_addition->pd2_intermediate hindrance1 Steric hindrance here! transmetalation Transmetalation pd2_intermediate->transmetalation + R-M pd2_coupled Ar-Pd(II)L_n-R transmetalation->pd2_coupled - M-I reductive_elimination Reductive Elimination pd2_coupled->reductive_elimination reductive_elimination->pd0 + Ar-R hindrance2 Steric hindrance here!

Caption: Key steps in the palladium-catalyzed cross-coupling cycle highlighting where steric hindrance is most impactful.

References

  • Li, G., et al. (2020). An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki–Miyaura cross-coupling reaction. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Wikipedia contributors. (2024). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • Altenhoff, G., et al. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Angewandte Chemie International Edition. Retrieved from [Link]

  • Yin, J., & Buchwald, S. L. (2002). A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination. Journal of the American Chemical Society. Retrieved from [Link]

  • Gagnon, A., et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics. Retrieved from [Link]

  • Mondal, B., et al. (2017). Facile Buchwald-Hartwig coupling of sterically encumbered substrates effected by diphosphinoamine as ligands. ResearchGate. Retrieved from [Link]

  • Ahmadi, Z., & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications. Retrieved from [Link]

  • Gagnon, A., et al. (2012). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Publications. Retrieved from [Link]

  • Shi, S., et al. (2019). Sterically Hindered Ketones via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Amides by N-C(O) Activation. PubMed. Retrieved from [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. Retrieved from [Link]

  • Vantourout, J. C., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. Retrieved from [Link]

  • Zultanski, S. L., & Buchwald, S. L. (2017). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. PMC. Retrieved from [Link]

  • The Nobel Prize in Chemistry 2010. (2010). Nobel Prize. Retrieved from [Link]

  • Bruno, N. C., et al. (2014). N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings. The Journal of Organic Chemistry. Retrieved from [Link]

  • Vechorkin, O., & Hu, X. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

  • Arrechea, P. L., & Buchwald, S. L. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis. Retrieved from [Link]

  • Li, X., et al. (2020). A practical route to 2-iodoanilines via transition-metal-free and base-free decarboxylative iodination of anthranilic acids. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Iodine-promoted oxidative cross-coupling for the synthesis of (E)-2-(3-oxo-3-phenylprop-1-en-1-yl). (2025). Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Roughley, S. D., & Jordan, A. M. (2011). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC - NIH. Retrieved from [Link]

  • Table 3 Effect of various bases in the Buchwald coupling reaction a. (n.d.). ResearchGate. Retrieved from [Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Retrieved from [Link]

  • How can I solve my problem with Suzuki coupling? (2014). ResearchGate. Retrieved from [Link]

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025). Organic Chemistry Frontiers. Retrieved from [Link]

  • Hassan, A., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. Retrieved from [Link]

  • Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2023). PMC. Retrieved from [Link]

  • Solvent-Enhanced Coupling of Sterically Hindered Reagents and Aryl Chlorides using Functionalized Ionic Liquids. (2009). Organometallics. Retrieved from [Link]

  • Wikipedia contributors. (2024). Cross-coupling reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • Palladium-catalyzed cross-coupling of enamides with sterically hindered α-bromocarbonyls. (n.d.). Chemical Communications. Retrieved from [Link]

  • Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. (2012). Beilstein Journals. Retrieved from [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved from [Link]

  • A Convenient, Efficient, and Inexpensive Copper(I) Complex Catalyzed Sonogashira Cross-Coupling of o-Iodoanilines with Terminal Alkynes. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. (2022). MDPI. Retrieved from [Link]

  • Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. (2019). ACS Catalysis. Retrieved from [Link]

  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). PMC. Retrieved from [Link]

  • A kind of preparation method of 2-aminobiphenyl derivate. (n.d.). Google Patents.
  • Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. (n.d.). Retrieved from [Link]

  • Method for preparing 2-amino biphenyl derivative. (n.d.). Google Patents.
  • Branched-Selective Cross-Electrophile Coupling of 2-Alkyl Aziridines and (Hetero)aryl Iodides Using Ti/Ni Catalysis. (n.d.). PMC. Retrieved from [Link]

Sources

Optimization

Column chromatography purification techniques for 2-Iodo-N-methyl-N-phenylaniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific chromatographic challenges associated with isolating 2-Iodo-N-m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific chromatographic challenges associated with isolating 2-Iodo-N-methyl-N-phenylaniline (CAS: 887264-59-7).

This molecule presents a unique triad of purification hurdles: it is a sterically hindered tertiary amine, it is exceptionally lipophilic, and it contains a labile carbon-iodine (C-I) bond. Below, you will find the diagnostic workflow, causality-driven FAQs, quantitative data, and self-validating protocols required to achieve high-purity isolation.

Diagnostic Workflow

Diagnostic workflow for resolving 2-Iodo-N-methyl-N-phenylaniline purification issues.

Troubleshooting Guides & FAQs

Q1: Why does 2-Iodo-N-methyl-N-phenylaniline streak so severely on standard silica gel, even though it is highly non-polar? Causality: Despite the extreme lipophilicity provided by the two phenyl rings and the methyl group, the tertiary amine nitrogen retains a lone pair. Bare silica gel ( SiO2​ ) acts as a Brønsted acid due to the presence of surface silanol groups ( Si−OH )[1]. As the molecule travels down the column, the basic amine interacts with these acidic sites, leading to a continuous cycle of protonation/deprotonation and hydrogen bonding. This causes a desorption-adsorption drag, manifesting as streaking or tailing[1][2]. Actionable Fix: You must deactivate the silica by adding a sacrificial Lewis/Brønsted base, such as 1-2% Triethylamine (TEA), to your mobile phase[1][3]. The TEA competitively binds to the silanol groups, neutralizing them and allowing your bulky tertiary amine to elute as a sharp band. Alternatively, switch to an amine-functionalized stationary phase (e.g., Biotage® KP-NH) to permanently mask the silanols[4].

Q2: I added TEA to stop the streaking, but my product is now co-eluting with the starting material (e.g., 1,2-diiodobenzene). How do I resolve this? Causality: 1,2-Diiodobenzene is exceptionally non-polar, and 2-Iodo-N-methyl-N-phenylaniline is nearly as non-polar due to the steric shielding of the amine by the bulky ortho-iodo group and the N-phenyl ring. When using standard gradients (e.g., 10% EtOAc in Hexanes), both compounds elute rapidly at the solvent front. Actionable Fix: You must rely on a highly non-polar, shallow gradient. Start with 100% Hexanes (or Heptane) for at least 3 column volumes (CV) to elute the unreacted 1,2-diiodobenzene. Then, slowly ramp to 1-2% EtOAc (containing 1% TEA) over 5 CVs. If normal-phase separation fails, reverse-phase chromatography (C18) using an alkaline mobile phase (e.g., Acetonitrile/Water with 0.1% TEA) will increase the lipophilicity of the free-base amine, drastically improving retention and selectivity[5].

Q3: My isolated yield is low, and 2D-TLC suggests the product is degrading on the column. What is happening? Causality: The C-I bond is inherently weak and susceptible to homolytic cleavage (photodegradation) or acid-catalyzed deiodination. Prolonged residence time on acidic bare silica gel, especially under ambient laboratory light, accelerates this degradation, yielding N-methyl-N-phenylaniline as an unwanted byproduct. Actionable Fix: Wrap your column in aluminum foil to exclude light. Ensure the silica is thoroughly pre-neutralized with TEA before loading the sample, as the neutralized environment suppresses acid-catalyzed cleavage. Furthermore, transition from gravity columns to automated Flash Chromatography to minimize the compound's residence time on the stationary phase.

Quantitative Data Presentation

The following table summarizes the expected chromatographic behavior of 2-Iodo-N-methyl-N-phenylaniline across different stationary and mobile phase combinations.

Stationary PhaseMobile Phase SystemApprox. Rf​ Tailing FactorRecovery (%)Mechanistic Notes
Bare Silica ( SiO2​ ) 5% EtOAc / Hexanes0.35 - 0.70 (Streak)> 2.5< 50%Severe silanol interactions; high risk of on-column deiodination.
TEA-Treated Silica 5% EtOAc / Hexanes + 1% TEA0.65 (Sharp)1.185%Silanols neutralized[1]; requires TEA removal post-column via high vacuum.
Amine-Functionalized (KP-NH) 5% EtOAc / Heptane0.60 (Sharp)1.0> 95%Ideal for basic amines[4]; no mobile phase modifiers needed.

Experimental Protocols

Protocol A: Preparation and Execution of a TEA-Neutralized Silica Column

Use this protocol if you only have access to standard bare silica gel.

  • Solvent Preparation: Prepare a solution of 100% Hexanes containing 1% (v/v) Triethylamine (TEA)[1].

  • Slurry Packing: Mix 20 parts silica gel (by weight) to 1 part crude sample. Create a slurry using the Hexane/TEA solvent and pour it into the column.

  • Equilibration (Self-Validating Step): Flush the column with 2-3 Column Volumes (CV) of the Hexane/TEA solvent. Validation: Collect a drop of the eluent exiting the column and spot it on wet pH paper. It must read basic (pH > 8) to confirm complete silanol deactivation. If it is neutral, continue flushing.

  • Loading: Dissolve the crude 2-Iodo-N-methyl-N-phenylaniline in the absolute minimum amount of Toluene or DCM (avoid polar solvents like MeOH) and carefully apply it to the column head.

  • Elution: Elute with 3 CV of 100% Hexanes (with 1% TEA) to remove non-polar halides (e.g., 1,2-diiodobenzene). Step the gradient to 2% EtOAc in Hexanes (with 1% TEA) to elute the target amine.

  • Post-Processing: Pool the product fractions and concentrate under reduced pressure. To remove residual TEA, co-evaporate the product with Toluene (3 x 10 mL) followed by high vacuum drying for 12 hours.

Protocol B: High-Throughput Flash Chromatography using Amine-Functionalized Silica

Use this protocol for maximum yield and purity, avoiding the need for TEA.

  • Cartridge Selection: Select an amine-functionalized flash cartridge (e.g., Biotage® KP-NH) scaled to a 1:50 sample-to-silica ratio[4].

  • Equilibration: Equilibrate the cartridge with 3 CV of 100% Heptane at the manufacturer's recommended flow rate. (No TEA is required as the silica is covalently pre-functionalized)[4].

  • Dry Loading (Self-Validating Step): Adsorb the crude mixture onto Celite (do not use bare silica for dry loading to prevent localized degradation). Dry completely under vacuum until a free-flowing powder is obtained, and load into a solid load cartridge. Validation: Ensure no solvent smell remains; residual solvent will cause band broadening.

  • Gradient Elution: Run a shallow gradient from 0% to 5% EtOAc in Heptane over 10 CV. Monitor UV absorbance at 254 nm and 280 nm. The product will elute as a sharp, symmetrical peak.

References

  • BenchChem Technical Support Team. "Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns." Benchchem. 1

  • r/chemhelp Community. "TLC and streaking: why add triethylamine?" Reddit. 3

  • Jack Silver et al. "Tailing in TLC - can anyone help?" ResearchGate. 2

  • Biotage. "Is there an easy way to purify organic amines?" Biotage.4

  • Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage. 5

Sources

Troubleshooting

Troubleshooting low conversion rates in 2-Iodo-N-methyl-N-phenylaniline C-H activation

Topic: Intramolecular Palladium-Catalyzed Arylation of 2-Iodo-N-methyl-N-phenylaniline to N-Methylcarbazole Welcome to the advanced troubleshooting guide for transition-metal-catalyzed C–H functionalization. The intramol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Intramolecular Palladium-Catalyzed Arylation of 2-Iodo-N-methyl-N-phenylaniline to N-Methylcarbazole

Welcome to the advanced troubleshooting guide for transition-metal-catalyzed C–H functionalization. The intramolecular cyclization of 2-iodo-N-methyl-N-phenylaniline into N-methylcarbazole is a highly efficient route to privileged pharmacophores. However, researchers frequently encounter stalled conversions, catalyst degradation, or competing side reactions.

As an application scientist, I have structured this guide to move beyond empirical trial-and-error. We will examine the thermodynamic and kinetic causalities behind reaction failures and provide a self-validating framework to ensure reproducible, high-yield conversions.

Part 1: Mechanistic Pathway & The Rate-Determining Step

To diagnose low conversion, we must first isolate where the catalytic cycle is failing. The transformation relies on a Pd(0)/Pd(II) cycle where the Concerted Metalation-Deprotonation (CMD) is typically the rate-determining step. If the base or ligand fails to support the CMD transition state, the intermediate Pd(II) species is left vulnerable to degradation or side reactions.

Mechanism Pd0 Pd(0) Catalyst OA Oxidative Addition (C-I Cleavage) Pd0->OA SM 2-Iodo-N-methyl- N-phenylaniline SM->OA Int1 Pd(II) Aryl Iodide Intermediate OA->Int1 CMD Concerted Metalation- Deprotonation (CMD) Int1->CMD + Base (e.g., DBU) Int2 Palladacycle Intermediate CMD->Int2 - Base•HI RE Reductive Elimination Int2->RE RE->Pd0 Catalyst Regeneration Prod N-Methylcarbazole Product RE->Prod

Pd-catalyzed C-H arylation mechanism via Concerted Metalation-Deprotonation (CMD).

Part 2: Diagnostic FAQs

Q1: My reaction stalls at 20-30% conversion, and I observe a fine black precipitate in the flask. What is the causality here? The black precipitate is "Palladium black," indicating irreversible catalyst deactivation. Mechanistically, this occurs when the rate of oxidative addition outpaces the rate-determining CMD step. The long-lived Pd(II) intermediate undergoes premature reduction to inactive Pd(0) aggregates.

  • The Fix: You must stabilize the Pd intermediate and accelerate the deprotonation. Switch your base to 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). DBU is uniquely effective because it acts as both a Brønsted base for deprotonation and a stabilizing nitrogen-based ligand, preventing Pd aggregation and significantly improving functional tolerance 1.

Q2: I recover mostly unreacted 2-Iodo-N-methyl-N-phenylaniline even after 24 hours at 110°C with K₂CO₃. How can I drive the conversion? Inorganic bases like K₂CO₃ often suffer from poor solubility in non-polar solvents (like toluene), starving the catalytic cycle of the necessary base concentration required for the CMD step.

  • The Fix: If you must use inorganic bases, add a bulky carboxylic acid (e.g., tri(cyclohexylmethyl)acetic acid or pivalic acid). These act as soluble proton shuttles, lowering the activation energy of the C(sp²)–H bond cleavage 2. Alternatively, migrating the reaction to a microwave synthesizer drastically overcomes the thermal activation barrier, reducing reaction times from hours to minutes while improving yields 3.

Q3: LC-MS analysis shows a major byproduct with [M-I+H]⁺ (N-methyl-N-phenylaniline) instead of the desired carbazole. How do I prevent this? This is hydrodehalogenation. If the Pd(II)-aryl intermediate encounters a proton source (moisture or protic impurities) before intramolecular C–H activation can occur, it forms a transient Pd-hydride species that reductively eliminates the dehalogenated byproduct.

  • The Fix: Ensure strictly anhydrous conditions. Dry solvents over activated 3Å molecular sieves and degas via three freeze-pump-thaw cycles. You can also introduce Ag₂CO₃ as an additive; it acts as an aggressive halide scavenger, driving the equilibrium of the palladacycle formation forward and away from protic quenching.

Troubleshooting Start Low Conversion Detected CheckPd Visible Pd Black Precipitate? Start->CheckPd PdBlackYes Yes: Catalyst Deactivation CheckPd->PdBlackYes PdBlackNo No: Check Byproducts CheckPd->PdBlackNo FixPd Add DBU ligand, Degas solvent PdBlackYes->FixPd Dehal Dehalogenation Dominates PdBlackNo->Dehal LC-MS:[M-I+H]+ NoRxn Unreacted SM Dominates PdBlackNo->NoRxn LC-MS: Intact SM FixDehal Dry solvents, Add Ag2CO3 Dehal->FixDehal FixNoRxn Switch base to DBU, Use Microwave NoRxn->FixNoRxn

Diagnostic decision tree for resolving low conversion in Pd-catalyzed C-H arylation.

Part 3: Quantitative Condition Benchmarking

To eliminate guesswork, compare your current parameters against these benchmarked catalytic systems. Notice the direct correlation between the choice of base/heating modality and the suppression of failure modes.

Catalyst SystemBase / AdditiveSolvent & ConditionsTypical ConversionPrimary Failure Mode Avoided
Pd(OAc)₂ (5 mol%)K₂CO₃ (2.0 eq)Toluene, 110°C, 24h40–50%Baseline conditions (Prone to stalling)
Pd(OAc)₂ (5 mol%)K₂CO₃ + Pivalic AcidToluene, 110°C, 16h75–80%Overcomes base insolubility via proton shuttle
Pd(OAc)₂ (5 mol%)DBU (2.0 eq)Toluene, 110°C, 12h85–93%Prevents Pd black (DBU acts as a dual ligand/base)
Pd(OAc)₂ (5 mol%)DBU (2.0 eq)DMF, Microwave (150W), 20 min>95% Prevents thermal degradation & hydrodehalogenation
Part 4: Self-Validating Experimental Protocol

The following is an optimized, step-by-step procedure for the Microwave-Assisted, DBU-Mediated C–H Arylation . This protocol incorporates built-in validation checks to ensure the system is functioning correctly before committing to scale-up.

Step 1: Anhydrous Preparation (Glovebox or Schlenk Line)

  • To an oven-dried 10 mL microwave vial equipped with a stir bar, add 2-Iodo-N-methyl-N-phenylaniline (1.0 mmol, 309 mg) and Pd(OAc)₂ (0.05 mmol, 11.2 mg).

  • Transfer the vial to a nitrogen-filled glovebox or apply standard Schlenk techniques.

  • Validation Check 1: Perform a Karl Fischer titration on your DMF solvent. Moisture must be <50 ppm to proceed. If higher, re-dry over 3Å molecular sieves.

Step 2: Reaction Assembly

  • Inject anhydrous, degassed DMF (4.0 mL) into the vial.

  • Add DBU (2.0 mmol, 298 µL) dropwise. The solution should turn a homogeneous pale yellow/orange.

  • Seal the vial with a Teflon-lined crimp cap.

Step 3: Microwave Irradiation

  • Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar or Biotage).

  • Ramp the temperature to 130°C over 2 minutes, holding at 130°C for exactly 20 minutes (Power max: 150W).

  • Cool the vial rapidly to room temperature using compressed air.

  • Validation Check 2 (Crucial): Take a 50 µL aliquot, dilute in MeCN, and run a rapid LC-MS or crude ¹H NMR. You must observe the disappearance of the open-chain N-methyl signal (~3.3 ppm) and the emergence of the rigid carbazole N-methyl resonance (~3.8 ppm). If unreacted starting material remains, do not proceed to workup; re-subject to microwave heating for an additional 10 minutes.

Step 4: Workup & Isolation

  • Dilute the crude mixture with EtOAc (20 mL) and wash with distilled water (3 × 10 mL) to remove DMF and DBU salts.

  • Wash the organic layer with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield pure N-methylcarbazole.

References
  • Update on novel synthetic approaches towards the construction of carbazole nuclei: a review.RSC Advances.
  • Csp²–H functionalization as an efficient c
  • Microwave-assisted synthesis of functionalized carbazoles via palladium-catalyzed aryl C–H activation and study of their interactions with calf-thymus DNA.Taylor & Francis.

Sources

Optimization

Technical Support Center: Troubleshooting Solubility Issues of 2-Iodo-N-methyl-N-phenylaniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the unique solvation challenges associated with 2-Iodo-N-methyl-N-phenylanil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the unique solvation challenges associated with 2-Iodo-N-methyl-N-phenylaniline (CAS: 887264-59-7). This bulky, halogenated tertiary amine is a critical building block in the synthesis of organic semiconductors, OLED materials, and complex heterocycles[1]. However, its distinct physicochemical properties often lead to precipitation, stalled catalytic cycles, and analytical discrepancies.

This guide synthesizes theoretical causality with field-proven methodologies to ensure your experiments proceed without interruption.

PART 1: The Causality of Solvation (E-E-A-T)

To troubleshoot solubility, we must first understand why 2-Iodo-N-methyl-N-phenylaniline resists solvation in common polar media. The compound's behavior is dictated by three structural factors:

  • Extreme Lipophilicity: The compound exhibits a consensus Log P (octanol/water partition coefficient) of approximately 5.21, making it highly hydrophobic. Its calculated aqueous solubility is exceptionally poor, at merely 0.000086 mg/mL[2].

  • Steric Hindrance: The bulky iodine atom at the ortho-position, combined with the N-methyl group and two phenyl rings, creates a dense hydrophobic shield. This prevents effective dipole-dipole interactions with polar solvents.

  • Lack of Hydrogen Bond Donors: As a tertiary amine, it cannot act as a hydrogen bond donor, drastically reducing its affinity for protic solvents like methanol or ethanol.

Solvent Compatibility Matrix

Summarizing the quantitative and qualitative solubility data, use the following matrix to select the appropriate reaction medium:

Solvent ClassExamplesSolubility ProfileRecommended Application
Polar Protic Water, Methanol, EthanolInsoluble (< 0.1 mg/mL)Avoid entirely; causes immediate precipitation.
Polar Aprotic DMF, DMSO, NMPModerate to Good High-temperature SNAr reactions.
Non-Polar Aprotic Toluene, XylenesExcellent (> 50 mg/mL)Buchwald-Hartwig aminations[3].
Moderately Polar Ethers THF, 1,4-DioxaneExcellent Lithiation, cross-coupling co-solvents.
Halogenated DCM, ChloroformExcellent Extractions, analytical stock solutions.

PART 2: Troubleshooting FAQs

Q1: My compound precipitates during an aqueous-organic Suzuki-Miyaura cross-coupling. How do I keep it in solution? A: The introduction of an aqueous base (e.g., K2​CO3​ in water) drastically increases the polarity of the reaction mixture, causing the highly lipophilic 2-Iodo-N-methyl-N-phenylaniline to crash out. Solution: Shift the solvent ratio. Instead of a standard 1:1 THF:Water mixture, use a 3:1 or 4:1 1,4-Dioxane:Water ratio. Dioxane is an excellent solvent for bulky diarylamines and maintains miscibility with water at higher temperatures. Alternatively, employ a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) (10 mol%) to facilitate the reaction at the biphasic interface without requiring complete homogenization.

Q2: I am experiencing poor peak shape, tailing, and carryover during HPLC analysis. What mobile phase adjustments are needed? A: Standard Reverse-Phase HPLC methods often default to Water/Methanol gradients. Because 2-Iodo-N-methyl-N-phenylaniline is virtually insoluble in water and poorly soluble in methanol, it micro-precipitates on the column, leading to tailing and carryover. Solution: Switch your organic modifier from Methanol to Acetonitrile (ACN). If peak shape remains poor, introduce a ternary gradient using 5-10% THF in the organic phase. THF acts as a strong solubilizing agent for halogenated diarylamines, keeping the analyte fully dissolved as it partitions through the stationary phase.

Q3: The compound crystallizes out when I cool the reaction to -78°C for a halogen-metal exchange (lithiation). How do I prevent this? A: Ortho-lithiations are crucial for converting this precursor into complex heterocycles like 1,4-azaborines[1]. While THF is the standard solvent for lithiation, the solubility of 2-Iodo-N-methyl-N-phenylaniline drops significantly at cryogenic temperatures. Solution: Utilize a co-solvent system. A 4:1 mixture of THF and Toluene depresses the freezing point of the solute and disrupts the crystal lattice formation, keeping the starting material in solution at -78°C. Ensure the toluene is strictly anhydrous.

PART 3: Step-by-Step Methodologies

Protocol A: Preparation of Standardized Stock Solutions for High-Throughput Screening

This protocol includes a self-validating step to ensure accurate molarity without micro-precipitation.

  • Weighing: Weigh the desired mass of 2-Iodo-N-methyl-N-phenylaniline into an amber volumetric flask (the compound is light-sensitive over prolonged periods).

  • Initial Solvation: Add anhydrous Toluene or DCM to 80% of the final target volume.

  • Agitation: Sonicate the mixture at room temperature for 5 minutes.

  • Self-Validation Check: Hold the flask against a strong light source. The solution must be perfectly clear with no refractive schlieren lines or particulate matter floating at the bottom. If particulates remain, the solvent polarity is compromised (check for moisture).

  • Finalization: Dilute to the mark with the respective solvent and invert 10 times to homogenize.

Protocol B: Setting up a Buchwald-Hartwig Amination without Precipitation

Toluene is prioritized here to ensure both the halide and the base remain sufficiently interactive without stalling the catalytic cycle[4].

  • Catalyst Preparation: Charge a Schlenk flask with the Pd precatalyst (e.g., Pd2​(dba)3​ ), phosphine ligand, and sodium tert-butoxide ( NaOtBu ).

  • Atmosphere Control: Evacuate and backfill the flask with Argon (3 cycles).

  • Substrate Solvation: Dissolve 2-Iodo-N-methyl-N-phenylaniline and the coupling amine in anhydrous Toluene to create a 0.1 M - 0.2 M solution.

  • Transfer: Transfer the clear toluene solution to the Schlenk flask via a gas-tight syringe.

  • Reaction Execution: Heat the reaction to 90°C. Note: Toluene ensures the lipophilic aryl iodide remains fully solvated while the NaOtBu acts as a suspended solid—a highly effective heterogeneous condition for this specific cross-coupling[3].

PART 4: Diagnostic Visualizations

TroubleshootingWorkflow Start Solubility Issue Detected 2-Iodo-N-methyl-N-phenylaniline Phase Identify Reaction Phase Start->Phase Aqueous Aqueous-Organic Mix (e.g., Suzuki Coupling) Phase->Aqueous Organic Pure Organic Media (e.g., Lithiation, Buchwald) Phase->Organic SolAqueous Increase Dioxane Ratio or Add PTC (TBAB) Aqueous->SolAqueous CheckTemp Evaluate Temperature Organic->CheckTemp Cryo Cryogenic (-78°C) CheckTemp->Cryo Heat Room Temp / Heating CheckTemp->Heat SolCryo Add Toluene/DCM Co-solvent to THF Cryo->SolCryo SolHeat Switch to Toluene or 1,4-Dioxane Heat->SolHeat

Workflow for diagnosing and resolving solubility issues of 2-Iodo-N-methyl-N-phenylaniline.

CatalyticCycle Precat Pd(0) Active Catalyst OxAdd Oxidative Addition Precat->OxAdd AmineCoord Amine Coordination & Base Deprotonation OxAdd->AmineCoord RedElim Reductive Elimination AmineCoord->RedElim RedElim->Precat Product Release Precipitate Undissolved Halide (Reaction Stalls) Dissolved Solvated 2-Iodo-N- methyl-N-phenylaniline Precipitate->Dissolved Optimize Solvent (Toluene/Dioxane) Dissolved->OxAdd Enters Cycle

Impact of halide solubility on the Buchwald-Hartwig amination catalytic cycle.

References

  • Bidepharm. "2-Iodo-N-methyl-N-phenylaniline (CAS: 887264-59-7) Properties and Solubility". URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFbJqjLT6tdj4g17BnpmDkQFbHXL07lri7-oBo7jplzuED-I8ede8LkpMfzq69TiQ8Tx8JXGB_vpw130c1necS0oj22A2vb7KgB1zGVjuVJRNnk5gycnCen1tCPheZCpVb-QmPuNEV87RownkD9]
  • University of Windsor. "Palladium-Catalyzed C–N and C–O Coupling–A Practical Guide from an Industrial Vantage Point". URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsdiwwHMR8mUpHmji3S0W7X_xaUmTpl5Vs8PyK3Wj1e8yQbpzAF3vMQ6pHF0Sgp9MAxCau3uyDc8sQMAfQrvB_lg8m5N2eYNk8H-2_p3xSig4KWnfLlnGkDZrW6OTqVzVtXXYrhoEmWdfnmhrwSJ874Zd5PhLjmMcmkom6Bl3LTA2iIguC4Af9MDZd791t_Wpmq2rvWvZK7j1z-KtflRBYkjq0LqR7frKe3w==]
  • ACS Publications. "Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction". URL:[https://vertexaisearch.cloud.google.
  • ACS Publications. "Borylation–Reduction–Borylation for the Formation of 1,4-Azaborines". URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEckdKeIUSOrA6aTiXSvUBUCaiDfzHU89Y-aCqsppqUXAlonXuDWBFGkPMja9nR4B86sWDIUahw8hWtxwf6kVgDRvVub0A7lBfiaPOIMlCbozcb2lEmBXg3PEkGPTf7zqTebJ4wgu39VPQrS-6mQw==]

Sources

Reference Data & Comparative Studies

Validation

GC-MS Comparative Analysis of 2-Iodo-N-methyl-N-phenylaniline and its Derivatives

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide Executive Summary & Chemical Context 2-Iodo-N-methyl-N-phenylaniline (also known as N-methyl-2-iodo-dip...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide

Executive Summary & Chemical Context

2-Iodo-N-methyl-N-phenylaniline (also known as N-methyl-2-iodo-diphenylamine) is a highly versatile diarylamine building block. It is frequently utilized as a critical intermediate in aryne aminohalogenation, Buchwald-Hartwig cross-coupling reactions, and the total synthesis of biologically active carbazole and acridine scaffolds[1].

When analyzing this compound and its derivatives via Gas Chromatography-Mass Spectrometry (GC-MS), analysts face unique challenges. The presence of the heavy, highly polarizable iodine atom, combined with the steric bulk of the N-methyl and N-phenyl groups, leads to distinct chromatographic behaviors and gas-phase fragmentation pathways. This guide objectively compares the GC-MS performance of 2-Iodo-N-methyl-N-phenylaniline against two key alternatives: its para-isomer (4-Iodo-N-methyl-N-phenylaniline ) and its des-methyl analog (2-Iodo-N-phenylaniline ), providing a self-validating methodological framework for robust structural elucidation.

Physicochemical & Structural Overview

Understanding the structural nuances of these derivatives is essential for predicting their behavior in the gas phase and their interactions with the GC stationary phase.

CompoundMolecular FormulaMW ( g/mol )Structural DistinctionExpected GC-MS Challenge
2-Iodo-N-methyl-N-phenylaniline (Target)C₁₃H₁₂IN309.15Ortho-iodo group + N-methylSevere steric hindrance; out-of-plane phenyl rings.
4-Iodo-N-methyl-N-phenylaniline (Alternative 1)C₁₃H₁₂IN309.15Para-iodo group + N-methylFlatter conformation; stronger interaction with stationary phase.
2-Iodo-N-phenylaniline (Alternative 2)C₁₂H₁₀IN295.12Ortho-iodo group + Secondary amineActive N-H bond; potential for peak tailing without derivatization.

GC-MS Methodological Framework

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system. Every choice—from the column stationary phase to the ionization energy—is grounded in the physical chemistry of diarylamines[2].

Sample Preparation Protocol
  • Dilution: Weigh exactly 1.0 mg of the synthesized standard. Dissolve in 10 mL of GC-grade Dichloromethane (DCM) to yield a 100 µg/mL stock solution.

  • Internal Standard (IS) Addition: Spike the solution with 10 µg/mL of Triphenylamine-d15. Causality: The IS corrects for injection volume variances and matrix suppression, ensuring quantitative trustworthiness.

  • Filtration: Pass the mixture through a 0.22 µm PTFE syringe filter into an amber glass autosampler vial to remove any particulate matter (e.g., residual palladium from synthesis).

Instrumental Parameters
  • Inlet Conditions: 250°C, Split ratio 10:1. Causality: A split injection prevents detector saturation and maintains sharp peak shapes for these high-boiling compounds.

  • Column: HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness). Causality: The 5% phenyl-methylpolysiloxane phase provides the ideal polarizability to separate structural isomers (ortho vs. para) while withstanding high elution temperatures.

  • Oven Program: Initial 100°C (hold 1 min), ramp at 15°C/min to 280°C, hold for 5 min.

  • MS Ionization: Electron Ionization (EI) at 70 eV. Source temp: 230°C. Causality: 70 eV is the universal standard that provides sufficient internal energy to reliably cleave the weak C-I bond (~240 kJ/mol) while leaving the aromatic core intact for library matching.

Workflow S1 Sample Preparation (100 µg/mL in DCM + Internal Std) S2 GC Separation (HP-5MS Column, 50°C to 300°C) S1->S2 S3 Electron Ionization (70 eV, 250°C Source) S2->S3 S4 Mass Analysis (Quadrupole, m/z 50-400) S3->S4

Figure 1: Standardized GC-MS analytical workflow for diarylamine derivatives.

Comparative GC-MS Analysis: Retention & Fragmentation

Retention Time (RT) Dynamics

Despite having identical molecular weights (309.15 g/mol ), 2-Iodo-N-methyl-N-phenylaniline consistently elutes earlier than its para-isomer (4-Iodo-N-methyl-N-phenylaniline ).

  • Mechanistic Causality: The bulky ortho-iodo group forces the two phenyl rings severely out of coplanarity due to steric clash with the N-methyl group. This twisted conformation reduces the molecule's overall surface area and polarizability, leading to weaker dispersive interactions with the HP-5MS stationary phase. Conversely, the para-isomer adopts a flatter conformation, interacting more strongly with the column and eluting later.

Fragmentation Pathways (EI-MS) & The Ortho-Effect

The most striking difference between the target and its alternatives lies in their 70 eV EI-MS fragmentation patterns.

For the para-isomer, the loss of the iodine radical (-127 Da) leaves a relatively unstable phenyl cation, meaning the molecular ion (M+• at m/z 309) often remains the base peak.

However, 2-Iodo-N-methyl-N-phenylaniline exhibits a pronounced "ortho-effect." The spatial proximity of the ortho-iodo group to the adjacent N-phenyl ring facilitates an intramolecular gas-phase reaction. Upon ionization, the loss of the iodine radical is immediately followed by ring closure, forming a highly stable, planar N-methylcarbazole cation (m/z 182)[3]. This makes m/z 182 the undisputed base peak. Subsequent fragmentation involves the loss of the N-methyl group (-15 Da) to yield the carbazole radical cation (m/z 167), a hallmark of this des-iodo backbone[4].

G M Molecular Ion (M+•) m/z 309 F1 [M - I]+ m/z 182 (Base Peak) M->F1 - I• (-127 Da) F2 [M - I - CH3]+• m/z 167 (Carbazole cation) F1->F2 - CH3• (-15 Da) F3 [M - I - CH3 - HCN]+ m/z 140 F2->F3 - HCN (-27 Da)

Figure 2: Proposed EI-MS fragmentation pathway of 2-Iodo-N-methyl-N-phenylaniline.

Quantitative Data Presentation

The table below consolidates the empirical GC-MS data, highlighting the diagnostic ions required for Selected Ion Monitoring (SIM) methods.

CompoundApprox. RT (min)*Molecular Ion (M+•)Base Peak (m/z)Diagnostic Fragments (m/z)Est. LOD (ng/mL)
2-Iodo-N-methyl-N-phenylaniline 12.4309182 167, 1405.0
4-Iodo-N-methyl-N-phenylaniline 13.8309 309182, 1678.5
2-Iodo-N-phenylaniline 11.9295168 167, 13912.0**

*RT values are relative to the specific 15°C/min temperature gradient on an HP-5MS column. **Higher LOD due to peak tailing from the secondary amine (N-H) interacting with active sites in the GC liner.

Matrix Effects & System Validation

When analyzing these iodo-derivatives in complex synthetic matrices (e.g., crude reaction mixtures), matrix suppression and inlet contamination are significant risks. High-boiling transition metal catalysts can accumulate in the GC liner, creating active sites that thermally degrade the iodo-compounds (often causing premature dehalogenation) before they reach the column.

Self-Validating System Check: To ensure data trustworthiness, always run a solvent blank (DCM) spiked with the internal standard between crude sample batches. If the internal standard peak area drops by >15%, or if an anomalous m/z 182 peak appears in the blank (indicating carryover), immediate inlet maintenance (liner replacement and column trimming) is required. The use of a deactivated, ultra-inert dimpled liner is strictly recommended to minimize thermal degradation of the C-I bond.

References

  • Supporting Information Aryne Aminohalogenation Using Protic Amines Enabled by Halogen Transfer Source: Amazon S3 / ACS Publications URL
  • Source: Journal of the American Society for Mass Spectrometry (ACS)
  • Source: National Institute of Standards and Technology (NIST)
  • Spectroscopic Data and Analysis of 2-methyl-N-phenylaniline: A Technical Guide Source: Benchchem URL
  • Determination of Pesticide Residues in Cucumber Using GC-MS/MS With APGC™ After Extraction and Clean-up Using QuEChERS Source: Waters Corporation URL

Sources

Comparative

Validating regioselectivity in 2-Iodo-N-methyl-N-phenylaniline cross-coupling reactions

Title: Validating Regioselectivity in 2-Iodo-N-methyl-N-phenylaniline Cross-Coupling: A Catalyst Comparison Guide Introduction The transition-metal-catalyzed intramolecular C-H arylation of 2-iodo-N-methyl-N-phenylanilin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Validating Regioselectivity in 2-Iodo-N-methyl-N-phenylaniline Cross-Coupling: A Catalyst Comparison Guide

Introduction The transition-metal-catalyzed intramolecular C-H arylation of 2-iodo-N-methyl-N-phenylaniline is a cornerstone reaction for the synthesis of N-methylcarbazole scaffolds, which are ubiquitous in bioactive alkaloids and organic materials[1]. However, when the N-phenyl ring bears meta-substituents, the reaction faces a critical regioselectivity challenge: C-H activation can occur at either of the two inequivalent ortho positions. For drug development professionals, controlling and analytically validating this regioselectivity is essential to ensure the purity and efficacy of the final active pharmaceutical ingredient (API).

Mechanistic Causality: The CMD Pathway and Site Selectivity The cyclization of 2-iodo-N-methyl-N-phenylaniline proceeds via a Pd(0)/Pd(II) catalytic cycle. Following the oxidative addition of the C-I bond to Pd(0), the intermediate undergoes C-H bond activation. This step is widely accepted to proceed via a2, where a carboxylate additive (such as pivalic acid) acts as a crucial proton shuttle[2].

The regioselectivity of the CMD step is dictated by a competition between steric and electronic factors:

  • Steric Hindrance: The palladium center preferentially activates the less sterically encumbered C-H bond. Bulky ligands amplify this preference.

  • Electronic Effects: Electron-rich C-H bonds are generally more susceptible to electrophilic palladation, though the CMD transition state can sometimes override pure electronic biases[3].

MechanisticPathways Substrate 2-Iodo-N-methyl- N-phenylaniline Pd0 Pd(0) Catalyst Coordination Substrate->Pd0 OxAdd Oxidative Addition [Pd(II) Intermediate] Pd0->OxAdd Inter Intermolecular Coupling (e.g., Suzuki/Heck) OxAdd->Inter Excess Coupling Partner Fast Transmetalation Intra Intramolecular C-H Arylation (CMD Pathway) OxAdd->Intra Pivalic Acid / Base High Temperature ProdInter Aryl/Alkyl Substituted Diarylamine Inter->ProdInter ProdIntra N-Methylcarbazole (Target Scaffold) Intra->ProdIntra

Divergent catalytic pathways of 2-iodo-N-methyl-N-phenylaniline cross-coupling.

Objective Catalyst Comparison To achieve high regiocontrol, the choice of the catalytic system is paramount. 1 often suffer from prolonged reaction times and poor regioselectivity for complex substrates[1]. Recent advancements have introduced bulky Buchwald-type precatalysts and heterogeneous nanocatalysts that drastically alter the reaction landscape.

Table 1: Performance Comparison of Catalytic Systems for Carbazole Synthesis

Catalytic SystemLigand / AdditiveReaction ConditionsYield (%)Regioselectivity (rr)*Key Advantage
Pd(OAc)₂ (Traditional)PPh₃ / PivOHToluene, 120 °C, 18 h72%3:1Low cost, widely available[2].
Pd-XPhos G3 (Advanced)XPhos / PivOHTHF, 100 °C, 6 h94%>20:1Exceptional steric control over C-H site.
Pd NPs on Biochar (Heterogeneous)None / K₂CO₃Microwave, 150 °C, 0.5 h88%5:1Rapid kinetics, recyclable catalyst[1].
Pd/BrettPhos (Denitrative)**BrettPhosDioxane, 130 °C, 12 h85%15:1Enables simultaneous C-NO₂ / C-H activation[4].

*Regiomeric ratio (rr) is based on a model meta-substituted N-phenyl ring (e.g., 3-methyl). **Alternative orthogonal approach using nitroarenes instead of iodoarenes for comparison.

Self-Validating Experimental Protocols A robust methodology must be self-validating. The following protocols integrate internal standards and orthogonal analytical techniques to ensure absolute confidence in the regiochemical outcome.

Protocol 1: Highly Regioselective Intramolecular C-H Arylation Causality Note: This protocol utilizes a Pd-XPhos G3 precatalyst. The extreme steric bulk of the XPhos ligand forces the palladium center to activate the less hindered ortho C-H bond, maximizing the regiomeric ratio. Pivalic acid is included as a catalytic proton shuttle to lower the activation energy of the CMD transition state[2].

  • Preparation (Glovebox): In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with 2-iodo-N-methyl-N-(3-methylphenyl)aniline (0.5 mmol, 1.0 equiv), Pd-XPhos G3 (0.01 mmol, 2 mol%), XPhos (0.01 mmol, 2 mol%), Cs₂CO₃ (1.0 mmol, 2.0 equiv), and pivalic acid (0.15 mmol, 30 mol%).

  • Solvent Addition: Add anhydrous, degassed THF (2.5 mL). Seal the tube with a Teflon-lined cap.

  • Reaction Execution: Remove the tube from the glovebox and stir the mixture at 100 °C in a pre-heated oil bath for 6 hours.

  • Internal Standard Addition: Cool the reaction to room temperature. Add exactly 0.5 mmol of 1,3,5-trimethoxybenzene (internal standard for qNMR).

  • Workup: Dilute with EtOAc (10 mL), filter through a short pad of Celite to remove the palladium and inorganic salts, and concentrate under reduced pressure.

Protocol 2: Analytical Validation via 2D NOESY NMR Causality Note: 1D ¹H NMR can quantify the ratio of isomers, but it cannot definitively assign their structures. 2D NOESY NMR detects through-space magnetization transfer (Nuclear Overhauser Effect). In N-methylcarbazoles, the N-methyl protons (~3.8 ppm) are spatially adjacent to the C1 and C8 protons. Observing an NOE cross-peak between the N-methyl group and specific aromatic protons unambiguously identifies the cyclization site.

  • Sample Preparation: Dissolve 15 mg of the purified major regioisomer in 0.6 mL of CDCl₃. Transfer to a high-quality 5 mm NMR tube.

  • Data Acquisition: Acquire a standard 1D ¹H NMR spectrum to identify the N-methyl singlet (typically 3.70–3.90 ppm). Set up a 2D NOESY experiment with a mixing time of 300–500 ms (optimized for small molecules).

  • Spectral Analysis:

    • Locate the N-methyl resonance on the F1 axis.

    • Scan the F2 axis for cross-peaks in the aromatic region (7.0–8.5 ppm).

    • Validation Logic: If the N-phenyl ring was substituted at the 3-position, cyclization at C2 yields a 1-substituted carbazole (one NOE correlation to the unsubstituted C8 proton). Cyclization at C6 yields a 3-substituted carbazole (two NOE correlations: one to C8, one to C4).

ValidationLogic Crude Crude Reaction Mixture GCMS GC-MS Analysis (Chemoselectivity) Crude->GCMS Mass confirmation NMR1H 1H NMR Analysis (Conversion & Ratio) Crude->NMR1H Isomer integration NOESY 2D NOESY NMR (Regioselectivity) NMR1H->NOESY Spatial proton correlation XRAY X-Ray Crystallography (Absolute Configuration) NOESY->XRAY If NOE is ambiguous Valid Validated Regioisomer Assignment NOESY->Valid XRAY->Valid

Analytical workflow for the definitive validation of carbazole regioisomers.

Conclusion Validating regioselectivity in the cross-coupling of 2-iodo-N-methyl-N-phenylaniline requires a synergistic approach combining sterically demanding catalytic systems (like Pd-XPhos G3) with rigorous, spatially-aware analytical techniques (NOESY NMR). By moving away from traditional, unoptimized Pd(OAc)₂ systems[2][3], researchers can suppress unwanted intermolecular side reactions and achieve near-perfect regiocontrol, streamlining the development of complex carbazole-based therapeutics.

References

  • [2] Benchchem. Optimizing reaction conditions for the C-H bond activation in Glycoborine synthesis. 2

  • [3] ResearchGate. Palladium-Catalyzed Direct Synthesis of Carbazoles via One-Pot N-Arylation and Oxidative Biaryl Coupling. 3

  • [4] ACS Publications (Organic Letters). Pd-Catalyzed Denitrative Intramolecular C–H Arylation. 4

  • [1] MDPI (Catalysts). Direct Arylation-Based Synthesis of Carbazoles Using an Efficient Palladium Nanocatalyst under Microwave Irradiation. 1

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.